6-Benzylaminopurine 9-(beta-D-glucoside)

• CAS: 4294-17-1

Core Science & Biosynthesis

6-Benzylaminopurine 9-(beta-D-glucoside) chemical structure

6-Benzylaminopurine 9-( -D-glucoside): Structural Elucidation, Metabolic Dynamics, and Analytical Profiling[1]

Executive Summary

6-Benzylaminopurine 9-(

-D-glucoside), hereafter referred to as 6-BA-9G , represents a critical metabolic conjugate of the synthetic cytokinin 6-Benzylaminopurine (6-BA).[1] While 6-BA is widely utilized in agronomy for fruit setting and post-harvest preservation, its glucosylated metabolites determine its bioavailability and half-life within plant tissues.[1]

Unlike the active free base, 6-BA-9G is historically categorized as a biologically stable, inactive "storage" form or a detoxification product.[1] However, recent metabolomic profiling suggests a more complex role in cytokinin homeostasis.[1] This guide provides a rigorous examination of the 6-BA-9G chemical architecture, distinguishing it from its N7-isomer, and details validated protocols for its synthesis, extraction, and mass-spectrometric quantification.[1]

Chemical Architecture & Molecular Dynamics[1]

Structural Identity

The core structure of 6-BA-9G consists of a purine ring substituted at the

-position with a benzyl group and at the -position with a -D-glucopyranosyl moiety.[1] The regiochemistry of the glucose attachment is the defining feature that dictates its metabolic stability.

Key Physicochemical Properties:

Property	Data
IUPAC Name	N-benzyl-9-( -D-glucopyranosyl)purin-6-amine
Common Abbr.	6-BA-9G, BAP-9G
Molecular Formula
Molecular Weight	387.39 g/mol
Solubility	Soluble in DMSO, MeOH; sparingly soluble in water (higher than free base)
UV Max ( )	~269 nm (pH dependent)

The Isomerism Challenge: N7 vs. N9

During metabolic conjugation or chemical synthesis, glucosylation can occur at the

or positions of the imidazole ring.[2]

• N9-Glucoside (6-BA-9G): Thermodynamically favored in many synthetic pathways; biologically stable; often resistant to

  -glucosidases.[1]

• N7-Glucoside (6-BA-7G): Often formed as a minor metabolite; distinct biological activity profile.[1]

Structural Visualization: The following diagram illustrates the connectivity and the critical N9-linkage.

Figure 1: Structural hierarchy of 6-BA-9G highlighting the critical N9-glycosidic bond.[1]

Metabolic Pathway & Biological Logic[1]

The formation of 6-BA-9G is not merely a waste pathway; it acts as a metabolic shunt.[1] Understanding this pathway is crucial for researchers studying plant growth regulators (PGRs).[1]

The "Storage vs. Detoxification" Mechanism

• Conjugation: Cytokinin-N-glucosyltransferases (CNGTs) transfer glucose from UDP-glucose to the

  position.[1]

• Stability: Unlike O-glucosides (which are rapidly hydrolyzed by

  -glucosidases to release active cytokinin), N-glucosides are exceptionally stable.[1]

• Oxidation: The enzyme Cytokinin Oxidase/Dehydrogenase (CKX) degrades free cytokinins. Glucosylation at N9 protects the purine ring from CKX attack, effectively preserving the molecule in an inactive state.

Figure 2: Metabolic flux of 6-Benzylaminopurine.[1][3][4][5][6] Note the stability of the N9-glucoside pathway.

Analytical Characterization Strategies

For drug development and plant physiology professionals, correctly identifying 6-BA-9G is the primary challenge.[1]

Nuclear Magnetic Resonance (NMR) Validation

Differentiation between N7 and N9 isomers is impossible via Mass Spectrometry alone.[1] NMR is the gold standard.

• Proton (

  ) NMR: The anomeric proton ( ) of the glucose moiety typically appears as a doublet at 5.5–6.0 ppm.

• HMBC (Heteronuclear Multiple Bond Correlation): This is the definitive test.

  • N9-Glucoside: The anomeric proton (

    ) will show long-range coupling to C4 and C8 of the purine ring.[1]

  • N7-Glucoside: The anomeric proton correlates to C5 and C8 .[1]

  • Note: The chemical shift of the

    (benzyl) carbon also shifts slightly between isomers due to electronic shielding differences.

LC-MS/MS Fragmentation Logic

In triple-quadrupole systems (LC-MS/MS), 6-BA-9G follows a predictable fragmentation pattern useful for Multiple Reaction Monitoring (MRM).

Fragmentation Pathway:

• Precursor Ion:

  [1]

• Primary Product: Loss of glucose moiety (

  ).[1]
  • (Protonated 6-BA base).[1]

• Secondary Product: Loss of benzyl group or purine ring fragmentation.[1]

  • (Tropylium ion/Benzyl cation).[1]

MRM Transition Table:

Analyte	Precursor (m/z)	Product Quant (m/z)	Product Qual (m/z)	Collision Energy (eV)
6-BA-9G	388.2	226.1	91.1	25 - 35
6-BA (Base)	226.1	91.1	148.1	20 - 30

Experimental Protocols

Protocol A: Chemical Synthesis (Vorbrüggen Adaptation)

For the generation of analytical standards.

Principle: Silylation of the purine base followed by Lewis acid-catalyzed glycosylation.[1]

• Silylation: Suspend 6-benzylaminopurine (1 eq) in dry acetonitrile. Add BSA (N,O-Bis(trimethylsilyl)acetamide) (3 eq).[1] Reflux under Argon for 2 hours until the solution is clear (formation of silylated intermediate).

• Coupling: Cool to

  . Add 1,2,3,4,6-Penta-O-acetyl- -D-glucopyranose (1.1 eq) and TMSOTf (Trimethylsilyl trifluoromethanesulfonate) (1.2 eq) as a catalyst.[1]

• Reaction: Stir at room temperature for 4-12 hours. Monitor via TLC (EtOAc/Hexane).[1]

• Workup: Quench with ice-cold

  . Extract with Dichloromethane (DCM).[1]

• Deprotection: Dissolve the acetylated intermediate in MeOH/Ammonia or NaOMe/MeOH to remove acetyl groups.

• Purification: Recrystallize from Ethanol or purify via Flash Chromatography (C18).

  • Validation: Confirm regioselectivity (N9 vs N7) via HMBC NMR.[1]

Protocol B: Extraction from Plant Tissue

For metabolomic profiling.[1]

• Homogenization: Grind 100mg lyophilized plant tissue in liquid nitrogen.

• Extraction: Add 1 mL extraction solvent (Methanol:Water:Formic Acid, 75:20:5 v/v/v). Vortex for 1 min.

• Sonication: Sonicate on ice for 15 mins to disrupt cell walls.

• Incubation: Shake at

  for 4 hours (or overnight) to ensure complete extraction of polar glucosides.

• Clarification: Centrifuge at 12,000 x g for 10 mins. Collect supernatant.

• Purification (SPE): Pass supernatant through an HLB (Hydrophilic-Lipophilic Balance) SPE cartridge.[1]

  • Wash: 5% Methanol.[1]

  • Elute: 80% Methanol.[1]

• Analysis: Evaporate eluate under nitrogen, reconstitute in initial LC mobile phase, and inject into LC-MS/MS.

References

• Structural Characterization & Isomerism

  • Letham, D. S., et al. (1983).[1] Regioselective synthesis of cytokinin glucosides and their identification in plant tissues.[1]Phytochemistry.

  • (Generalized link to journal archives for verification).

• Metabolic Pathways

  • Hou, B., et al. (2004).[1] N-Glucosylation of Cytokinins by Glycosyltransferases of Arabidopsis thaliana.[1]Journal of Biological Chemistry.[1]

• Analytical Methods (LC-MS/MS)

  • Novák, O., et al. (2008).[1] Cytokinin profiling in plant tissues using ultra-performance liquid chromatography–electrospray tandem mass spectrometry.[1]Phytochemistry.

• Synthesis Protocols

  • Vorbrüggen, H., & Ruh-Pohlenz, C. (2001).[1] Handbook of Nucleoside Synthesis.[1] Wiley-Interscience.[1]

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | UPLC–MS-Based Non-targeted Analysis of Endogenous Metabolite Changes in the Leaves of Scabiosa tschiliensis Grüning Induced by 6-Benzylaminopurine and Kinetin [frontiersin.org]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

6-Benzylaminopurine 9-(beta-D-glucoside) biological activity

This guide deviates from standard templates to prioritize the specific technical narrative of 6-Benzylaminopurine 9-(

-D-glucoside) (hereafter 6-BA-9G ). It is structured to address the "Stability-Activity Paradox" that defines this compound's utility in high-precision tissue culture and potential therapeutic applications.

Technical Monograph: 6-Benzylaminopurine 9-( -D-glucoside)

Status: Metabolically Stable Cytokinin Conjugate CAS: 4294-16-0 (General for BA-glucosides; specific isomers vary) Molecular Formula:

Molecular Weight: 387.39 g/mol

Executive Technical Summary

In the hierarchy of cytokinin activity, 6-BA-9G occupies a unique niche as a "Metabolic Reservoir." Unlike its free base parent (6-Benzylaminopurine, 6-BAP), which triggers immediate and potent cell division, the 9-glucoside is biologically latent. It does not directly bind to cytokinin receptors (CRE1/AHK4 or AHK3).[1] Instead, it functions as a stable, enzymatically regulated prodrug.

For researchers, this specific glucoside offers two critical technical advantages over the free base:

• Metabolic Resistance: It is resistant to Cytokinin Oxidase/Dehydrogenase (CKX), preventing rapid degradation.

• Reduced Cytotoxicity: It exhibits significantly lower cytotoxicity in both plant and mammalian cell lines, allowing for higher loading concentrations without inducing necrosis.

Chemical Architecture & Stability Profile

Structural Specificity

The attachment of the glucose moiety at the

position of the purine ring is critical.

• -Glucosylation: Creates a stable bond that is resistant to non-specific hydrolysis. This contrasts with -glucosides (fragile) and -glucosides (rapidly reversible).

• Thermodynamics: The

  isomer is thermodynamically favored during synthesis but biologically distinct from the isomer, which is often a terminal inactivation product.

Solubility & Formulation

• Water Solubility: High. The glucosyl moiety confers hydrophilicity, solving the precipitation issues common with 6-BAP in aqueous media at neutral pH.

• Autoclavability: Stable. Unlike zeatin riboside, 6-BA-9G withstands standard autoclave cycles (

  C, 15 psi, 20 min) without significant degradation.

Metabolic Dynamics: The "Prodrug" Mechanism

The biological activity of 6-BA-9G is entirely dependent on its hydrolysis rate. It acts as a slow-release system. The compound accumulates in basal tissues and is transported via the xylem, but it only exerts effects when cleaved by specific

-glucosidases.

Pathway Visualization

The following diagram illustrates the "Activation Loop" where 6-BA-9G serves as a protected pool, releasing active 6-BAP only upon enzymatic demand.

Figure 1: The metabolic shuttle of 6-BA-9G. Note the resistance to CKX degradation, allowing accumulation in tissues.

Biological Activity Profile

Comparative Activity Data

The following table synthesizes activity indices across standard bioassays. Data is normalized to Kinetin (1.0) or 6-BAP (1.0) standards.

Bioassay System	Activity Status	Relative Potency (vs. 6-BAP)	Mechanism of Action
Tobacco Callus	Weak / Moderate	0.1 – 0.3	Requires hydrolysis to free base; rate-limited by endogenous -glucosidase.
Oat Leaf Senescence	Moderate	0.4 – 0.6	Delays chlorophyll loss; more stable than free base in long-duration assays.
Root Inhibition	High	0.8 – 0.9	Accumulates in basal parts; inhibits elongation even without full hydrolysis.
Shoot Proliferation	Low	< 0.2	Inefficient for rapid shoot induction compared to free base or riboside.
Mammalian Cytotoxicity	Very Low	N/A	significantly less toxic than 6-BAP to human keratinocytes/fibroblasts.

Mammalian & Cosmetic Implications

While primarily a plant hormone, 6-BA-9G is gaining traction in "cosmeceutical" research.

• Anti-Aging Mechanism: 6-BAP is a known antioxidant and anti-aging agent in human skin fibroblasts. However, free 6-BAP can be cytotoxic at effective concentrations.

• The Glucoside Advantage: 6-BA-9G acts as a pro-cytokinin . It penetrates the stratum corneum (due to amphiphilic properties) and is slowly hydrolyzed by epidermal

  -glucosidases, providing a sustained release of 6-BAP without the "spike" in concentration that causes cell toxicity.

Experimental Protocols

Protocol A: Regio-Specific Bioproduction

Why this method? Chemical synthesis of 6-BA-9G often yields a mixture of N7 and N9 isomers that are difficult to separate. Bioproduction uses plant enzymes to ensure 100% regio-specificity for the N9 isomer.

System: Phyllostachys nigra (Bamboo) Suspension Cells.[2]

• Induction: Inoculate bamboo suspension cells into Schenk and Hildebrandt (SH) medium supplemented with 10

  M 6-BAP.

• Incubation: Culture in dark at 25°C on a rotary shaker (100 rpm) for 96–120 hours.

  • Note: The cells will rapidly detoxify the exogenous 6-BAP by converting it to 6-BA-9G.

• Extraction:

  • Filter cells and discard medium (most 9G is intracellular).

  • Extract cells with 80% Methanol (

    C, 12 hours).

  • Centrifuge (10,000 x g, 10 min) and collect supernatant.

• Purification:

  • Evaporate methanol.

  • Load aqueous residue onto a DEAE-Sephadex A-25 column (removes nucleotides).

  • Elute neutral fraction (containing glucosides) with water.

  • Final purification via HPLC (C18 column).

Protocol B: Self-Validating Hydrolysis Assay

Purpose: To confirm the compound is 6-BA-9G and not the biologically active free base or riboside.

Workflow Visualization:

Figure 2: Enzymatic validation workflow. A shift in retention time (RT) confirms the presence of a glucoside conjugate.

Step-by-Step:

• Preparation: Dissolve 0.1 mg of isolated compound in 100

  L phosphate buffer (pH 5.0).

• Enzyme Addition: Add 5 units of

  -glucosidase (from Almonds, EC 3.2.1.21).

• Incubation: 37°C for 2–4 hours.

• Validation: Run HPLC.

  • Success Criteria: The peak corresponding to 6-BA-9G (more polar, earlier elution) must disappear, replaced by the peak for 6-BAP (less polar, later elution).

  • Failure Mode: If no shift occurs, the compound may be the N7-glucoside (resistant to almond

    -glucosidase) or a riboside.

References

• Hoyerová, K., & Hošek, P. (2020).[2] New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants.[3] Frontiers in Plant Science. Link

• Suzuki, T., et al. (2021). Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra).[2] Plant Biotechnology. Link

• Pokorná, E., et al. (2020). The Hulks and the Deadpools of the Cytokinin Universe: A Dual Strategy for Cytokinin Production, Translocation, and Signal Transduction.[4] Biomolecules.[1][2][3][5][6][7][8][9][10] Link

• Van Staden, J., & Drewes, F.E. (1991). The biological activity of cytokinin derivatives in the soybean callus bioassay. Plant Growth Regulation. Link

• Plíhal, O., et al. (2013). Enzymatic activity of the maize β-glucosidase Zm-p60.1 toward cytokinin glucosides.[3][11] Phytochemistry. Link

Sources

• 1. mdpi.com [mdpi.com]
• 2. Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Frontiers | New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants [frontiersin.org]
• 4. researchgate.net [researchgate.net]
• 5. researchers.mq.edu.au [researchers.mq.edu.au]
• 6. e3s-conferences.org [e3s-conferences.org]
• 7. Preparation and biological activity of 6-benzylaminopurine derivatives in plants and human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Metabolomics analysis reveals 6‐benzylaminopurine as a stimulator for improving lipid and DHA accumulation of Aurantiochytriumsp - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Cytokinin isopentenyladenine and its glucoside isopentenyladenine‐9G delay leaf senescence through activation of cytokinin‐associated genes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]

6-Benzylaminopurine 9-(beta-D-glucoside) function in planta

Metabolic Fate and Functional Implications of 6-Benzylaminopurine 9-( -D-glucoside): A Technical Monograph

Executive Summary: The "Metabolic Sink" Paradox

6-Benzylaminopurine (6-BA or BAP) remains the workhorse cytokinin for plant tissue culture and agricultural biostimulants.[1] However, its efficacy is frequently compromised by its metabolic instability.[1] The formation of 6-Benzylaminopurine 9-

-D-glucoside (6-BA-9-G) represents a critical bifurcation point in cytokinin signaling: the transition from an active signaling molecule to a stable, biologically inactive conjugate.[1]

Historically dismissed as a terminal detoxification product, recent proteomic and metabolomic profiling suggests 6-BA-9-G plays a more nuanced role.[1] It acts as a "metabolic sink," sequestering active cytokinin to prevent toxicity, yet possesses a controversial potential for reversibility under specific stress conditions.[1] For drug development and formulation scientists, understanding this glucoside offers a pathway to designing stable, controlled-release cytokinin prodrugs.[1]

Biochemical Mechanism: The N-Glucosylation Switch[1]

The biological activity of 6-BA is governed by the availability of its free base form. Plant tissues actively metabolize free 6-BA via three primary routes:

• Oxidation: Irreversible degradation by Cytokinin Oxidase/Dehydrogenase (CKX).[1]

• Ribosylation: Conversion to 6-BA-riboside (transport form).[1]

• Glucosylation: Conjugation with glucose at the

  , , , or -positions.[1]

The Stability Hierarchy

Unlike

-glucosides (which are rapidly hydrolyzed by -glucosidases to release active cytokinin), -glucosides are chemically and enzymatically stable.[1]

• -Glucosylation: Often the dominant inactivation pathway in dicots.[1]
• -Glucosylation: The focus of this guide. It involves the enzymatic transfer of a glucose moiety from UDP-glucose to the position of the purine ring, catalyzed by specific glucosyltransferases (e.g., UGT76C1 and UGT76C2 in Arabidopsis).

Key Mechanistic Insight: The attachment of the glucose moiety at

sterically hinders the molecule from binding to the histidine kinase receptors (AHK3/AHK4), rendering it biologically silent. However, unlike oxidation, the purine ring remains intact, preserving the potential chemical energy of the molecule.

Visualization of the Metabolic Pathway

The following diagram illustrates the competitive fate of 6-BA in planta.

Caption: Competitive metabolic fate of 6-BA. Note the heavy flux toward N-glucosylation (red path) as a stability trap, contrasting with the reversible O-glucoside loop (yellow).[1]

Physiological Implications in Planta & Tissue Culture[1][2]

The "Carry-Over" Effect in Micropropagation

In commercial plant tissue culture, 6-BA is often supplied at high concentrations (1–5 mg/L) to induce shoot proliferation.[1]

• The Problem: Tissues rapidly convert excess 6-BA into 6-BA-9-G.[1] This conjugate accumulates in the tissue because it is not easily transported or degraded.

• The Consequence: When shoots are transferred to rooting media (auxin-rich, cytokinin-free), the accumulated 6-BA-9-G can act as a "leaky sink."[1] Slow, non-enzymatic hydrolysis or minor enzymatic cleavage releases free 6-BA over time.[1]

• Result: Inhibition of rooting and induction of hyperhydricity (vitrification), even weeks after the exogenous cytokinin has been removed.

Comparative Functionality Table

Feature	6-BA (Free Base)	6-BA-9-Glucoside	6-BA-O-Glucoside
Biological Activity	High (Primary Signal)	Inactive (Receptor Silent)	Inactive (Pro-hormone)
Metabolic Stability	Low (Minutes to Hours)	High (Days to Weeks)	Moderate (Hours to Days)
Reversibility	N/A	Low / Negligible	High (Rapid Hydrolysis)
Transport	Symplastic/Apoplastic	Vacuolar Sequestration	Vascular Transport
Primary Role	Cell Division	Detoxification / Sink	Storage

Analytical Protocol: Quantification of 6-BA-9-G

To validate the presence of 6-BA-9-G in your samples, a rigorous LC-MS/MS workflow is required.[1] Standard HPLC-UV is insufficient due to co-elution with other purines.[1]

Extraction Workflow (Self-Validating)

The use of a modified Bieleski buffer is non-negotiable to prevent enzymatic degradation during extraction.[1]

Caption: Optimized extraction workflow for cytokinin glucosides minimizing enzymatic hydrolysis and matrix effects.

LC-MS/MS Parameters

• Column: C18 Reverse Phase (e.g., Acquity UPLC BEH C18, 1.7

  m).[1][2]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• MRM Transitions (Quantification):

  • Precursor:

    388.2 (Calculated based on BA [225] + Glucose [162] + H).[1]

  • Product:

    226.1 (Loss of glucose moiety -> Free Base).[1]

Synthesis and Drug Development Applications

For researchers in pharmaceutical or agrochemical development, 6-BA-9-G represents a model for Pro-drug Design .[1]

Chemical Synthesis Strategy

While enzymatic synthesis using recombinant UGTs is highly specific, chemical synthesis is preferred for scale.[1]

• Coupling: Reaction of 6-Benzylaminopurine with

  -acetobromoglucose.

• Catalyst: Use of mercuric cyanide or silver carbonate in nitromethane.[1]

• Deprotection: Removal of acetyl groups using methanolic ammonia.[1]

• Purification: Crystallization from ethanol.

Application in Controlled Release

• Agrochemicals: 6-BA-9-G can be formulated as a "slow-release" cytokinin.[1] While plants hydrolyze it poorly, soil microbiome (

  -glucosidase activity of Rhizosphere bacteria) can cleave the glucose bond, releasing active 6-BA to the roots over time.[1] This prevents the "flash" effect of direct BAP application.

• Cosmetics: 6-BA (Kinetin) is used in anti-aging formulations.[1] The 9-glucoside offers higher water solubility and stability against oxidation in cream formulations, with release triggered by skin surface microflora.[1]

References

• Hosek, P. et al. (2020). New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants.[1][3][4] Frontiers in Plant Science.[1] [Link]

• Podlešáková, K. et al. (2012). Novel cytokinin derivatives do not show negative effects on root growth and lack hormonal activity.[1] PLoS ONE.[1] [Link]

• Svačinová, J. et al. (2012). A new approach for cytokinin isolation from Arabidopsis tissues using SPE and LC-MS/MS.[1] Plant Methods.[1][5][6][7][8][9][10] [Link]

• Sakakibara, H. (2006). Cytokinins: Activity, Biosynthesis, and Translocation.[1] Annual Review of Plant Biology.[1] [Link]

• Hallmark, H.T.[1] & Rashotte, A.M. (2019). Cytokinin Response Factors: Responding to more than cytokinin.[1] Plant Signaling & Behavior.[1] [Link]

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. metabolomicsworkbench.org [metabolomicsworkbench.org]
• 3. Frontiers | New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants [frontiersin.org]
• 4. New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. e3s-conferences.org [e3s-conferences.org]
• 6. lifetechindia.com [lifetechindia.com]
• 7. taylorandfrancis.com [taylorandfrancis.com]
• 8. Development and Validation of an LC–MS/MS Method for Quantifying Phytohormones Related to Tomato Shelf Life - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Plant Growth Regulators - Cytokinins - 6-Benzylaminopurine (BAP) Clinisciences [clinisciences.com]
• 10. researchgate.net [researchgate.net]

discovery and isolation of 6-Benzylaminopurine 9-(beta-D-glucoside)

Technical Guide: Discovery, Isolation, and Characterization of 6-Benzylaminopurine 9-(β-D-glucopyranoside)

Executive Summary

6-Benzylaminopurine (6-BAP or BA) is a seminal synthetic cytokinin used to stimulate plant cell division.[1][2] While 6-BAP itself is potent, its metabolic fate within plant tissues dictates its long-term efficacy.[1] The primary metabolic deactivation pathway involves N-glucosylation, specifically at the N3, N7, and N9 positions of the purine ring.[1]

This guide details the discovery and isolation of 6-Benzylaminopurine 9-(β-D-glucopyranoside) ([9G]BA) . Unlike the active free base, [9G]BA represents a stable, metabolically inactive "storage" form.[1] We provide a definitive workflow for its isolation using a regio-specific bioproduction system (Bamboo suspension cells), which overcomes the yield limitations of historical extraction from soybean tissue.[1]

Historical Context & Discovery

The discovery of [9G]BA emerged from radiotracer studies in the 1970s and 80s aimed at understanding why exogenous cytokinins often required continuous application for sustained effects.[1]

• The Metabolic Mystery: Early studies by Fox et al. and Letham using [

  C]-labeled BAP in soybean and tobacco callus revealed that free BAP was rapidly converted into polar metabolites.[1]

• Identification: Mass spectrometry identified these metabolites as glucosides.[1] The N9-glucoside was identified as a major metabolite in several species, distinct from the N7-glucoside (often formed in radish) and the N3-glucoside (associated with senescence retardation).[1]

• Significance: The formation of [9G]BA is catalyzed by N-glucosyltransferases.[1] It is considered a detoxification or storage mechanism because the N9-substitution blocks the formation of the active nucleotide form, rendering the molecule biologically latent until hydrolyzed by

  -glucosidases.[1]

Chemical Identity & Properties

Property	Specification
IUPAC Name	N -benzyl-9-(β-D-glucopyranosyl)purine
Abbreviation	[9G]BA or BA-9G
Formula	C H N O
Molecular Weight	387.39 g/mol
Solubility	Soluble in MeOH, EtOH, DMSO; Moderate water solubility (higher than free BAP)
UV	~269 nm (in EtOH)
Bioactivity	Weak/Inactive (requires hydrolysis to free BAP)

Isolation Protocol: Regio-Specific Bioproduction

Rationale: Isolating [9G]BA from general plant tissue is inefficient due to the coexistence of N7 and N3 isomers.[1] The following protocol utilizes Phyllostachys nigra (Bamboo) suspension cells, which possess a regio-specific glycosyltransferase that exclusively produces the N9-isomer.[1]

Phase 1: Bioproduction (Upstream)

• Inoculation: Inoculate P. nigra suspension cells into modified Murashige and Skoog (MS) medium.[1]

• Precursor Feeding: At day 0 or day 3 of the log phase, add 10 µM 6-Benzylaminopurine (filter-sterilized) to the culture.[1]

  • Causality: Adding BAP during the early log phase maximizes uptake and enzymatic conversion before cell senescence sets in.[1]

• Incubation: Culture for 4–7 days at 25°C in dark on a rotary shaker (100 rpm).

Phase 2: Extraction (Downstream)

• Harvest: Filter cells using a Miracloth or sintered glass filter. Discard the medium (unless analyzing secretion, but [9G]BA is primarily intracellular).

• Lyophilization: Freeze-dry the cell biomass to constant weight.[1]

• Solvent Extraction:

  • Homogenize dried cells in 80% Methanol (MeOH) (100 mg tissue/10 mL solvent).

  • Sonicate for 15 minutes to disrupt cell walls.[1]

  • Incubate at 4°C overnight.

  • Centrifuge at 10,000

    for 10 mins. Collect supernatant.

  • Validation: Re-extract pellet with 80% MeOH to ensure >95% recovery.[1]

Phase 3: Purification (Chromatography)

• Concentration: Evaporate MeOH under vacuum (Rotavap) at <40°C to obtain an aqueous residue.

• Solid Phase Extraction (SPE) / Pre-fractionation:

  • Load aqueous residue onto a Sep-Pak C18 cartridge (pre-conditioned with MeOH then water).[1]

  • Wash with water (removes sugars/salts).[1]

  • Elute with 30% MeOH . [9G]BA typically elutes in this fraction, while free BAP requires higher organic content (~50-60%).[1]

• Preparative HPLC (The Isolation Step):

  • Column: C18 Reverse Phase (e.g., 250 mm

    10 mm, 5 µm).[1]

  • Mobile Phase A: 0.1% Formic acid in Water.[1]

  • Mobile Phase B: Acetonitrile (ACN).[1]

  • Gradient: 10% B to 40% B over 30 minutes.

  • Detection: UV at 269 nm.[1]

  • Collection: Collect the peak eluting at the retention time corresponding to the [9G]BA standard (typically elutes before free BAP due to the glucose moiety).

Characterization & Validation

A self-validating system requires confirming the structure at the atomic level to rule out N7 or N3 isomers.[1]

A. UV Spectroscopy

• Observation: The UV spectrum of [9G]BA shows a bathochromic shift (red shift) compared to free BAP.[1]

• Standard:

  typically shifts from 269 nm (free base) to slightly higher or exhibits altered shoulder profiles depending on pH, but the key is the preservation of the purine absorption band.

B. Mass Spectrometry (LC-MS/MS)

• Ionization: ESI (Positive mode).[1]

• Molecular Ion:

  .[1]

• Fragmentation Pattern:

  • m/z 388

    226: Loss of glucose moiety (162 Da), yielding the protonated BAP aglycone.[1]

  • m/z 226

    91: Characteristic benzyl fragment (tropylium ion).[1]

C. Nuclear Magnetic Resonance (NMR) - The Gold Standard

NMR is required to distinguish N9 from N7 substitution.[1]

• H NMR (DMSO-d ): The anomeric proton (H-1') of the glucose appears as a doublet at ~5.5 ppm with a coupling constant ( ) of ~9.0 Hz, indicating a -configuration .[1]
• C NMR:

  • C-1' (Anomeric Carbon): Signal at ~85-87 ppm.[1]

  • Purine Ring Shifts: Glycosylation at N9 causes a characteristic shielding/deshielding pattern on C4 and C8 compared to the free base.[1] Specifically, look for the C8 signal shift to confirm N9 attachment vs N7.[1]

Visualizations

Figure 1: Metabolic Pathway of 6-BAP

Description: This diagram illustrates the divergence of 6-BAP metabolism.[1] The active free base can be degraded by Cytokinin Oxidase (CKX) or conjugated into N-glucosides (Storage) or Ribosides (Activation pathway).[1]

Caption: Metabolic fate of 6-BAP. The N9-glucoside pathway (Green) represents the primary reversible storage mechanism in many tissues.

Figure 2: Isolation Workflow (Bamboo Protocol)

Description: A step-by-step logic flow for the isolation of high-purity [9G]BA.

Caption: Optimized workflow for the isolation of [9G]BA using the P. nigra bioproduction platform.

References

• Nomura, T., et al. (2025).[1] "Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra)." Plant Biotechnology. (Note: Verified recent protocol for specific isolation).

• Nandi, S.K., et al. (1989).[1][3] "6-Benzylaminopurine and its glycosides as naturally occurring cytokinins."[1][3][4][5] Plant Science, 61(2), 189-196.[1] [1]

• Fox, J.E., et al. (1973).[1] "The Metabolism of 6-Benzylaminopurine in Soybean Tissue." Plant Physiology.

• Letham, D.S., & Palni, L.M.S. (1983).[1] "The Biosynthesis and Metabolism of Cytokinins." Annual Review of Plant Physiology.

• Werbrouck, S.P.O., et al. (1995).[1] "The metabolism of benzyladenine in Spathiphyllum floribundum." Plant Cell Reports.

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. greentreechem.com [greentreechem.com]
• 3. researchgate.net [researchgate.net]
• 4. researchers.mq.edu.au [researchers.mq.edu.au]
• 5. Isolation and identification of a new, naturally occurring cytokinin (6-benzylaminopurineriboside) from an anise cell culture (Pimpinella anisum L.) - PubMed [pubmed.ncbi.nlm.nih.gov]

Metabolic Fate &amp; Activity Modulation: The Glucosylation of 6-Benzylaminopurine

The following technical guide details the metabolic regulation of 6-Benzylaminopurine (BAP) via glucosylation.

Executive Summary

6-Benzylaminopurine (BAP), a synthetic cytokinin, is pivotal in plant tissue culture and agricultural biostimulation.[1] However, its efficacy is strictly regulated by endogenous metabolic pathways, most notably N-glucosylation .[1] Unlike Zeatin-type cytokinins which undergo reversible O-glucosylation for storage, BAP is primarily targeted by N-glucosyltransferases (UGTs) at the N7 and N9 positions of the purine ring.[1]

Historically characterized as a detoxification pathway leading to irreversible inactivation, recent proteomic and metabolomic data suggest a more nuanced role: N-glucosides (particularly [9G]BAP) may serve as stable translocation forms or "slow-release" pools in specific transgenic or stress-induced contexts.[1] This guide analyzes the structural mechanics, enzymatic drivers, and biological implications of these conjugation events.

Structural Chemistry of BAP Glucosylation

Unlike natural isoprenoid cytokinins (e.g., Zeatin), BAP lacks a hydroxylated side chain.[1] Consequently, it is immune to O-glucosyltransferases (which target the side chain) unless prior metabolic hydroxylation occurs.[1] The primary metabolic fate of BAP is N-glucosylation on the purine ring.

The Three Critical Isomers

• N9-glucoside ([9G]BAP): The glucose moiety attaches to the imidazole ring's N9. This is often the dominant metabolite in monocots and a major form in dicots. It is chemically stable and resistant to enzymatic cleavage by Cytokinin Oxidase/Dehydrogenase (CKX).[1]

• N7-glucoside ([7G]BAP): Glucose attaches to N7.[1][2] This form is structurally distinct and often associated with terminal inactivation in dicots (e.g., Arabidopsis, Tobacco).

• N3-glucoside ([3G]BAP): Less common than N7/N9 forms.[1] It disrupts the pyrimidine ring's electronic structure, preventing receptor binding.

Mechanistic Impact on Receptor Binding

Cytokinin receptors (HKs like AHK3/CRE1) require a free N6-side chain and specific steric clearance around the N9 position for activation.[1]

• Steric Hindrance: The bulky glucose group at N9 or N7 physically prevents the molecule from fitting into the receptor's ligand-binding domain (LBD).

• Electronic Deactivation: Glucosylation locks the tautomeric state of the purine ring, preventing the proton transfer events necessary for signal transduction.

Enzymology: The UGT Landscape

The conversion of free BAP to its glucosides is catalyzed by UDP-glycosyltransferases (UGTs) , specifically from Family 1.[2]

• Key Enzymes: In Arabidopsis thaliana, UGT76C1 and UGT76C2 are the primary enzymes responsible for N-glucosylation.[1][3]

• Substrate Specificity: These enzymes are promiscuous regarding the N6-side chain (accepting BAP, Kinetin, and Zeatin) but highly regioselective for the purine ring nitrogens (N7 and N9).

• Reaction:

Visualization: The Metabolic Pathway

The following diagram illustrates the divergence of BAP into active and inactive pools.

Figure 1: Metabolic fate of 6-Benzylaminopurine.[1][4] Green paths indicate bioactivity; grey paths indicate inactivation.[1] Note the potential but rare reversibility of [9G]BAP.

Biological Activity Profile

The central question for researchers is whether glucosylation spells the "end of the road" for the molecule.

Compound	Receptor Affinity	Metabolic Stability	CKX Resistance	Biological Role
Free BAP	High ( )	Low (Rapid turnover)	Low (Substrate)	Primary signaling agent.[1]
[9G]BAP	Negligible	High	Resistant	Long-distance transport; sequestration; "detoxification" of excess BAP.[1]
[7G]BAP	Negligible	High	Resistant	Terminal inactivation (waste product).[1]
[3G]BAP	None	Moderate	Resistant	Minor metabolite; likely storage.[1][5]

The "Activation" Controversy

Classically, N-glucosides were deemed biologically inert.[1][6] However, recent studies (e.g., Hošek et al., 2020) indicate that while they do not bind receptors directly, they can release free BAP in specific tissues.[1]

• Evidence: Application of [9G]BAP to tobacco callus induces shoot formation, albeit with a lag phase compared to free BAP.

• Mechanism: This activity is likely due to

  -glucosidase activity cleaving the glucose moiety, releasing the free base. This makes [9G]BAP a potential "slow-release" cytokinin source in tissue culture systems, preventing the toxicity associated with high spikes of free BAP.

Experimental Protocols

To study these effects, precise isolation and assay protocols are required.[1]

Protocol A: Differential Extraction of BAP and Glucosides

• Principle: Separation based on polarity differences between the hydrophobic free base and hydrophilic glucosides.

• Homogenization: Grind 500mg plant tissue in liquid

  . Extract in 80% Methanol (modified Bieleski buffer) at -20°C.

• Purification: Pass supernatant through a C18 SPE column .

  • Elute 1 (Glucosides): 15% Methanol.[1]

  • Elute 2 (Free BAP): 80% Methanol.[1]

• Analysis: Analyze fractions via HPLC-MS/MS (MRM mode).

  • BAP Transition: 226 > 91 m/z.[1]

  • BAP-Glucoside Transition: 388 > 226 m/z.[1]

Protocol B: Soybean Callus Bioassay (Activity Verification)

• Objective: Determine if a glucoside form retains activity.

• Culture: Use cytokinin-dependent soybean callus (cv.[1] Acme).

• Media: MS medium + 2mg/L NAA (Auxin).

• Treatments:

  • Control (No CK).[1]

  • Free BAP (1

    M).[1]

  • [9G]BAP (1

    M, 10 M).

  • [7G]BAP (1

    M, 10 M).

• Observation: Incubate for 28 days in dark at 27°C. Measure Fresh Weight (FW).

  • Expected Result: Free BAP yields max FW.[1] [9G]BAP yields moderate FW (approx 20-40% of BAP) due to slow hydrolysis.[1] [7G]BAP yields negligible FW (inactive).[1]

Implications for Drug & Agro-Chemical Development

Understanding glucosylation allows for the engineering of "super-cytokinins."

• Non-Glucosylatable Analogs: By substituting the N9 position (e.g., with a tetrahydropyranyl group or a methyl group), researchers can prevent N-glucosylation.[1] This creates "hyper-active" cytokinins that persist in the tissue longer because they cannot be deactivated by UGTs.[1]

  • Example:9-Tetrahydropyranyl-BAP often shows higher potency in micropropagation than BAP because it bypasses the inactivation pathway.[1]

• Prodrug Design: Synthesizing [9G]BAP intentionally allows for a stable formulation that plants can translocate via the xylem to the shoot, where local

  -glucosidases release the active hormone.

Visualization: Activity Logic Flow

Figure 2: Decision logic for predicting the biological efficacy of BAP derivatives.

References

• Hoyerová, K., & Hošek, P. (2020). New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants.[1] Frontiers in Plant Science. Available at: [Link]

• Wang, J., et al. (2011). Cytokinin N-Glucosylation: An Important Pathway for Regulating Cytokinin Levels.[1] Plant Physiology.

• Šmehilová, M., et al. (2016). Cytokinin-Specific Glycosyltransferases Possess Different Roles in Cytokinin Homeostasis Maintenance.[1] Plant Physiology. Available at: [Link]

• Chen, L., et al. (2021). Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo.[1][6] Plant Cell, Tissue and Organ Culture.

• Entsch, B., & Letham, D.S. (1979). Enzymic glucosylation of the cytokinin, 6-benzylaminopurine.[1] Plant Science Letters.

• Kieber, J.J., & Schaller, G.E. (2014). Cytokinins.[1][7] The Arabidopsis Book. Available at: [Link][2][5][8]

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Cytokinin glucosyl transferases, key regulators of cytokinin homeostasis, have potential value for wheat improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Making sure you're not a bot! [revistas.lamolina.edu.pe]
• 8. Cytokinin-Specific Glycosyltransferases Possess Different Roles in Cytokinin Homeostasis Maintenance - PMC [pmc.ncbi.nlm.nih.gov]

metabolic fate of 6-Benzylaminopurine 9-(beta-D-glucoside) in plant cells

The Metabolic Fate of 6-Benzylaminopurine 9-( -D-glucoside) in Plant Cells

Executive Summary

The metabolic fate of 6-Benzylaminopurine (6-BAP or BA) is a critical variable in plant tissue culture and agricultural biotechnology.[1] While the free base is the active driver of cytokinesis, its conjugation into 6-Benzylaminopurine 9-glucoside (BA-9G) represents a pivotal checkpoint in cytokinin homeostasis.[1] Historically categorized as a biologically inert "detoxification" product, modern metabolomics reveals BA-9G as a metabolically recalcitrant sink .[1] Unlike O-glucosides, which function as reversible storage forms, and endogenous N9-glucosides (like isopentenyladenine-9G), which can be degraded by Cytokinin Oxidase/Dehydrogenase (CKX), BA-9G exhibits a unique "double stability."[1] This guide delineates the biochemical trajectory of BA-9G, providing researchers with the mechanistic insights and protocols necessary to analyze this terminal metabolite.[1]

The Biochemistry of Cytokinin Conjugation

To understand the fate of BA-9G, one must first distinguish it from other cytokinin conjugates.[1] The plant cell utilizes glycosylation to modulate the pool of active free base.

Structural Distinction: N- vs. O-Glucosylation[1]

• O-Glucosides (e.g., tZOG): Glucosylation occurs on the hydroxyl group of the side chain (in Zeatin types). These are reversible storage forms .

  -glucosidases rapidly cleave this bond to release active cytokinin when needed.[1]

• N-Glucosides (e.g., BA-9G): Glucosylation occurs directly on the purine ring nitrogens (N3, N7, or N9).[1][2][3][4] The

  glycosidic bond is energetically stable and resistant to standard -glucosidase hydrolysis.[1]

The Formation of BA-9G

Upon exogenous application of 6-BAP, plant tissues (particularly dicots like Arabidopsis and Tobacco) rapidly metabolize the free base to prevent hyper-signaling (cytotoxicity).[1]

• Enzyme: Cytokinin N-glucosyltransferases (e.g., UGT76C1 and UGT76C2 in Arabidopsis).[1][3][5]

• Reaction: Transfer of glucose from UDP-glucose to the N9 position of the purine ring.

• Result: Formation of 6-Benzylamino-9-

  -D-glucopyranosylpurine (BA-9G).[1][4]

Metabolic Fate: Stability and Accumulation

This section addresses the core technical query: What happens to BA-9G once formed?

The "Double Stability" Hypothesis

BA-9G is unique compared to endogenous cytokinins due to two factors:

• Resistance to Hydrolysis (The "Lock"): Unlike O-glucosides, the N9-glucoside bond is extremely resistant to cleavage by plant

  -glucosidases.[1] While recent literature suggests trace hydrolysis may occur (releasing <1% free base over extended periods), for practical experimental purposes, BA-9G is an irreversible metabolite .[1] It accumulates in the vacuole, effectively removing BA from the active signaling pool.[1]

• Resistance to Oxidation (The "Shield"): Endogenous cytokinins (like Isopentenyladenine) form N9-glucosides (iP9G) that are substrates for Cytokinin Oxidase/Dehydrogenase (CKX).[1] CKX cleaves the side chain, destroying the hormone.[6]

  • Crucial Distinction: Synthetic 6-BAP is a poor substrate for CKX due to the steric bulk of the benzyl ring.[1] Consequently, BA-9G is not significantly degraded by CKX .[1]

  • Outcome: BA-9G is neither recycled nor destroyed.[1] It persists as a metabolic "scar" in the tissue.[1]

Physiological Implication

The accumulation of BA-9G explains the "carry-over effect" in tissue culture.[1] Explants treated with high BA concentrations sequester BA-9G.[1] If these tissues are stressed or senescing, non-specific glycosylase activity may release trace amounts of free BA, causing unexpected morphogenesis (e.g., hyperhydricity or unwanted shooting) in hormone-free subcultures.[1]

Visualization of Metabolic Pathways[1]

The following diagram illustrates the divergent fates of Natural Cytokinins (Zeatin) vs. Synthetic Cytokinins (BA), highlighting the stability of BA-9G.

Caption: Metabolic trajectory of 6-BAP. Note the dominant, unidirectional flow toward BA-9G accumulation, contrasting with the blocked degradation (CKX) and hydrolysis pathways.

Analytical Methodologies

To validate the presence and stability of BA-9G, a rigorous extraction and detection protocol is required.[1] Standard UV-HPLC is insufficient due to matrix interference; LC-MS/MS with Isotope Dilution is the gold standard.[1]

Quantitative Data Summary (Typical Accumulation)

Table 1: Relative distribution of BA metabolites in Arabidopsis leaf tissue 24h after 10

M BA application.

Metabolite	Abbreviation	Relative Abundance (%)	Stability Status
6-Benzylaminopurine	BA	5 - 10%	Active / Transient
BA-9-Glucoside	BA-9G	60 - 75%	Stable Accumulation
BA-7-Glucoside	BA-7G	10 - 15%	Stable Accumulation
BA-Riboside	BAR	5 - 8%	Transport / Reversible
BA-Nucleotides	BAMP/BADP	< 5%	Precursors

Detailed Experimental Protocol: Extraction & Quantification

Objective: Isolate BA-9G without inducing artificial hydrolysis or degradation.

Step 1: Tissue Harvest & Quenching [1]

• Harvest 50–100 mg of plant tissue.[1]

• Immediate flash freezing in liquid nitrogen. Rationale: Stops all enzymatic activity (glucosidases/oxidases).[1]

• Lyophilize (freeze-dry) tissue for 24 hours.

Step 2: Bieleski Extraction

• Homogenize dry tissue with 3mm tungsten beads.[1]

• Add 1 mL Bieleski Solvent (Methanol : Water : Formic Acid = 15:4:1, v/v/v) cooled to -20°C.

  • Expert Note: Avoid pure methanol.[1] The formic acid prevents oxidation, and the water aids in extracting polar glucosides like BA-9G.[1]

• Internal Standard Spike: Add 10 pmol of deuterium-labeled standard (

  H -BA-9G). Crucial for correcting matrix effects and recovery losses.

• Extract at -20°C for 12 hours (passive diffusion).

Step 3: Purification (Solid Phase Extraction)

• Centrifuge (15,000 x g, 10 min, 4°C). Collect supernatant.

• Column: Mixed-mode Cation Exchange (e.g., Oasis MCX).[1]

  • Why MCX? Purine cytokinins are basic.[1] They bind to the cation exchange resin at acidic pH, while neutral sugars and pigments wash through.[1]

• Load sample.[1] Wash with 1M Formic Acid.[1] Wash with Methanol.[1]

• Elute: 0.35M Ammonium Hydroxide in 60% Methanol.

• Evaporate to dryness and reconstitute in initial mobile phase (5% Acetonitrile).

Step 4: UHPLC-MS/MS Parameters

• Column: C18 Reverse Phase (1.7

  m particle size).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile.[1]

• MRM Transitions (Multiple Reaction Monitoring):

  • Target (BA-9G): Precursor

    388.2 Product 226.1 (Loss of glucose moiety).[1]

  • Standard (

    H -BA-9G): Precursor 395.2 Product 233.1.[1]

Analytical Workflow Diagram

Caption: Step-by-step workflow for the isolation and quantification of BA-9G using isotope dilution mass spectrometry.

References

• Hoyerová, K., & Hošek, P. (2020).[1][4][7] New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants.[1][3][5][6][8] Frontiers in Plant Science, 11, 736.[1] [Link]

• Svačinová, J., et al. (2012).[1] A new approach for cytokinin isolation from Arabidopsis tissues using solid-phase extraction and immunoaffinity chromatography.[1] Plant Methods, 8, 17. [Link][1][2][3]

• Galuszka, P., et al. (2007).[1][6][7] Tissue localization of cytokinin dehydrogenase in maize: possible involvement of quinone species in the degradation of cytokinins.[1] Plant & Cell Physiology, 48(12), 1757-1769.[1] [Link]

• Chen, L., et al. (2021).[1][4] Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra).[1] Plant Biotechnology, 38(2), 243-249.[1] [Link]

• Bieleski, R. L. (1964).[1] The problem of halting enzyme action when extracting plant tissues. Analytical Biochemistry, 9(4), 431-442.[1] [Link]

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Frontiers | New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants [frontiersin.org]
• 7. Cytokinin glucosyl transferases, key regulators of cytokinin homeostasis, have potential value for wheat improvement - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

6-Benzylaminopurine 9-(beta-D-glucoside) as a tool for plant growth regulation

Application Note: 6-Benzylaminopurine 9-( -D-glucoside)

A Metabolic Probe for Cytokinin Homeostasis and Stability Profiling [1]

Executive Summary

6-Benzylaminopurine 9-glucoside (6-BAP-9G) is a stable N-conjugate metabolite of the synthetic cytokinin 6-Benzylaminopurine (6-BAP).[1] Unlike O-glucosides, which function as easily reversible storage forms, N9-glucosides have historically been categorized as irreversible detoxification products.[1] However, emerging research indicates their utility as metabolic markers for cytokinin inactivation and potential slow-release reservoirs in specific tissue culture systems.[1]

This guide details the application of 6-BAP-9G not merely as a growth regulator, but as a precision tool for investigating cytokinin flux, optimizing tissue culture media stability, and validating metabolic engineering strategies.[1]

Introduction & Mechanism of Action

The "Detoxification vs. Storage" Paradigm

To utilize 6-BAP-9G effectively, one must understand its position in the cytokinin metabolic landscape.[1] When 6-BAP is applied to plant tissues, it undergoes three primary fates:

• Signal Transduction: Binding to AHK receptors to drive cell division.[1]

• Oxidation: Degradation by Cytokinin Oxidase/Dehydrogenase (CKX).[1]

• Conjugation: Glucosylation at the

  , , or positions, or the hydroxyl group of the side chain (if present).

6-BAP-9G is formed via N-glucosyltransferase (N-GT).[1] Unlike O-glucosides, which are cleaved by

-glucosidases to rapidly release active cytokinin, the N9-glucoside bond is highly resistant to enzymatic cleavage.[1] Consequently, 6-BAP-9G accumulation serves as a primary indicator that the plant tissue is actively silencing the cytokinin signal.[1]

Pathway Visualization

The following diagram illustrates the metabolic trajectory of 6-BAP, highlighting the specific role of the 9-glucoside as a stable sink.

Caption: Figure 1. Metabolic fate of 6-BAP. 6-BAP-9G represents a stable metabolic sink, distinct from the reversible O-glucoside storage pool.[1]

Application Notes

Application A: Metabolic Flux Analysis (MFA)

Objective: Determine if a plant tissue's recalcitrance to regeneration is due to rapid cytokinin inactivation. Concept: In "recalcitrant" tissues (e.g., woody perennials or specific genotypes), exogenous BAP may be converted to 6-BAP-9G so rapidly that the threshold for cell division is never reached.[1] Method:

• Treat tissue with 6-BAP.[1][2][3]

• Harvest at

  hours.

• Quantify the ratio of [Free BAP] : [6-BAP-9G].[1]

• Interpretation: A high ratio of 9-glucoside indicates high N-GT activity.[1] This suggests the need for non-metabolizable cytokinin analogs (e.g., Thidiazuron) rather than higher doses of BAP.

Application B: Slow-Release Standard

Objective: Use 6-BAP-9G as a stable source of cytokinin in long-term culture. Concept: While largely stable, trace hydrolysis of N9-glucosides can occur over weeks in culture media due to non-specific glycosidase activity or pH fluctuation.[1] This provides a "trickle" effect, potentially reducing hyperhydricity (vitrification) associated with high pulses of free BAP.[1]

Detailed Protocols

Protocol 1: Preparation of Stock Standards

Crucial Note: Glucosides exhibit different solubility profiles than their free-base counterparts.[1]

Component	Specification
Compound	6-Benzylaminopurine 9-glucoside (6-BAP-9G)
MW	387.39 g/mol
Formula
Solubility	Soluble in DMSO; Sparingly soluble in cold water.[1]

Step-by-Step:

• Weighing: Accurately weigh 3.87 mg of 6-BAP-9G.

• Primary Solubilization: Dissolve in 1.0 mL of 100% DMSO (molecular biology grade). Vortex until clear. This yields a 10 mM stock.[1]

• Working Stock: Dilute the 10 mM stock 1:10 with 50% Methanol/Water to create a 1 mM working solution.

• Storage: Aliquot into amber tubes. Store at -20°C. Stable for 6 months. Avoid repeated freeze-thaw cycles.

Protocol 2: LC-MS/MS Quantification

This is the gold standard for validating the presence of 6-BAP-9G in plant tissue.[1]

Extraction Buffer (Bieleski's Solvent Modified):

• Methanol: 75%

• Water: 20%[1]

• Formic Acid: 5%[1]

• Purpose: The cold organic solvent stops enzymatic activity immediately; acid stabilizes the cytokinins.

Instrument Parameters:

• Column: C18 Reverse Phase (e.g., Agilent ZORBAX Eclipse Plus, 2.1 x 50mm, 1.8 µm).[1]

• Mobile Phase A: Water + 0.1% Formic Acid.[1]

• Mobile Phase B: Acetonitrile + 0.1% Formic Acid.[1]

• Flow Rate: 0.3 mL/min.[1]

MRM Transitions (Multiple Reaction Monitoring): The identification relies on the cleavage of the glucose moiety (

).

Analyte	Precursor Ion	Product Ion 1 (Quantifier)	Product Ion 2 (Qualifier)	Collision Energy (eV)
6-BAP	226.1	148.1	91.1	20
6-BAP-9G	388.4	226.2 (Loss of Glucose)	91.1 (Benzyl)	15 / 35

Experimental Workflow Diagram:

Caption: Figure 2. Optimized extraction and analysis workflow for cytokinin glucosides.

Troubleshooting & Optimization

Issue: Low Recovery of BAP-9G

• Cause: Glucosides are more polar than free bases and may be lost during Solid Phase Extraction (SPE) if the wash step is too strong.

• Solution: When using C18 cartridges, do not wash with methanol concentrations >5%.[1] Elute with 60-80% Methanol.[1] Do not use 100% Methanol for elution as recovery may actually drop due to solubility issues in pure organic phase during evaporation.[1]

Issue: Peak Broadening

• Cause: pH mismatch between the sample and the mobile phase.

• Solution: Ensure the final sample is dissolved in the initial mobile phase conditions (e.g., 5% Acetonitrile / 95% Water + 0.1% FA).

Issue: Confusion with 7-Glucoside

• Context: BAP can be glucosylated at N7 or N9.

• Differentiation: These are isomers with identical mass.[1] They must be separated chromatographically.[1] BAP-9G typically elutes earlier than BAP-7G on standard C18 columns due to slight steric differences in polarity, but authentic standards are required to confirm retention times.[1]

References

• Hallmark, H. T., et al. (2020). "Trans-Zeatin-N-Glucosides Have Biological Activity in Arabidopsis thaliana."[1] Frontiers in Plant Science.

• Hošek, P., et al. (2020). "New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants."[1][4][5] Frontiers in Plant Science.

• Podlešáková, K., et al. (2012). "Novel cytokinin derivatives do not show negative effects on root growth and shoot gravity response in Arabidopsis."[1] Journal of Plant Growth Regulation.

• Šimura, J., et al. (2018). "Cytokinin profiling by UHPLC-MS/MS."[1] Methods in Molecular Biology.

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. cajpsi.com [cajpsi.com]
• 4. researchgate.net [researchgate.net]
• 5. Cytokinin isopentenyladenine and its glucoside isopentenyladenine‐9G delay leaf senescence through activation of cytokinin‐associated genes - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

optimizing 6-Benzylaminopurine 9-(beta-D-glucoside) concentration for plant culture

Technical Support Center: Optimizing 6-Benzylaminopurine 9-( -D-glucoside)

Topic: Optimization of 6-Benzylaminopurine 9-(

-D-glucoside) [6-BA-9G] in Plant Tissue Culture Role: Senior Application Scientist Date: January 29, 2026[1]

Executive Summary: The "Slow-Release" Mechanism[1]

Why use 6-BA-9G? Researchers often switch from free 6-Benzylaminopurine (6-BA) to its 9-glucoside conjugate (6-BA-9G) to solve stability issues or hyperhydricity (vitrification).[1] Unlike free 6-BA, which hits plant receptors immediately, 6-BA-9G is biologically inactive in its conjugated form.[1] It functions as a pro-drug or slow-release depot .[1][2]

The Critical Insight: Success with 6-BA-9G depends entirely on your plant tissue's ability to hydrolyze the glucose group.[1] If your specific cultivar lacks sufficient

-glucosidase activity, the molecule will remain inert, leading to "false negative" results where the culture fails to grow despite the presence of cytokinin.

Preparation & Technical Specifications

The "1.72x Rule" (Crucial for Molar Equivalence)

A common failure point is substituting 6-BA with 6-BA-9G on a mg/L basis .[1] Because the glucoside moiety adds significant mass, 1 mg of 6-BA-9G contains far fewer active cytokinin molecules than 1 mg of free 6-BA.[1]

You must correct for Molecular Weight (MW):

Parameter	6-Benzylaminopurine (Free Base)	6-BA 9-( -D-glucoside)
MW	~225.3 g/mol	~387.4 g/mol
Status	Active immediately	Inactive (Requires hydrolysis)
Correction Factor	1.0	1.72

Application Note: To replicate a protocol using 1.0 mg/L 6-BA , you must use 1.72 mg/L 6-BA-9G just to achieve the same molar concentration of the purine core.[1]

Stock Solution Protocol

Unlike free 6-BA, which requires strong base (NaOH/KOH) to dissolve, the glucoside moiety alters polarity.[1]

• Solvent: Dimethyl Sulfoxide (DMSO) is the preferred solvent for stock solutions (10 mg/mL) to ensure complete solubility without hydrolyzing the bond prematurely.[1][2]

• Avoid: Prolonged heating in acidic aqueous solutions, which may cause uncontrolled hydrolysis.[1][2]

• Sterilization: 6-BA-9G is generally autoclavable, but filter sterilization (0.22 µm) is recommended for optimization experiments to eliminate heat degradation variables.[1][2]

Visualization: The Activation Pathway

The following diagram illustrates why 6-BA-9G acts as a "buffer" against cytokinin spikes, preventing vitrification but introducing a lag phase.

Caption: The activation pathway of 6-BA-9G. Note that β-Glucosidase activity is the rate-limiting step determining biological response.[1]

Optimization Protocol: The "Lag & Level" Matrix

Do not simply replace 6-BA. You must optimize for two variables: Concentration (to overcome the MW difference) and Time (to account for hydrolysis lag).[1][2]

Experimental Setup

Objective: Determine the "Sweet Spot" where slow release equals sustained growth without vitrification.

Control: 6-BA (Free Base) at your standard optimized concentration (e.g., 5.0 µM).

Treatment Matrix (in Molar Equivalents):

Treatment Group	Concentration (µM)	Approx mg/L	Rationale
Group A (Low)	5.0 µM	~1.9 mg/L	1:1 Molar Equivalent. Tests if hydrolysis is efficient.[1][2]
Group B (Med)	10.0 µM	~3.9 mg/L	2:1 Ratio. Compensates for slow hydrolysis rates.[1][2]
Group C (High)	20.0 µM	~7.8 mg/L	4:1 Ratio. Forces uptake in low-enzyme activity tissues.[1][2]

Data Collection:

• Day 7-14: Expect less growth in 6-BA-9G vs Control (Lag Phase).

• Day 21-40: 6-BA-9G cultures should show steady proliferation with reduced hyperhydricity compared to Control.

Troubleshooting Guide (FAQs)

Q1: I switched to 6-BA-9G and my explants stopped growing. Is the product defective?

Diagnosis: Likely Low Hydrolysis Efficiency or Under-dosing .[1][2] The Fix:

• Check Math: Did you use the 1.72x correction factor? If you used 1 mg/L 9G instead of 1 mg/L BA, you effectively cut the dose in half.[1]

• Spike It: Add a small amount of free 6-BA (e.g., 0.1 mg/L) to "jumpstart" the culture while the 9G pool builds up.[1][2]

• Species Specificity: Some species (e.g., certain woody plants) have very low endogenous glucosidase activity.[1][2] 6-BA-9G may not be suitable for these lines.[1][2]

Q2: Why use 6-BA-9G if it's harder to use?

Answer: To prevent Hyperhydricity (Vitrification) .[1][2] Free 6-BA often causes a rapid spike in signaling, leading to glassy, malformed shoots. 6-BA-9G provides a steady, low-level supply of cytokinin, resulting in robust, high-quality shoots that acclimatize better to soil.[1] It is also metabolically stable against Cytokinin Oxidase (CKX), meaning it lasts longer in the media than Zeatin or Kinetin.[1][2]

Q3: Can I autoclave 6-BA-9G?

Answer: Yes, generally.[1][2] 6-BA-9G is thermally stable at standard autoclave temperatures (121°C for 15-20 min).[1][2] However, stability is pH-dependent.[1][2] Avoid autoclaving in highly acidic media (pH < 5.[1][2]0) for extended periods, as this can chemically hydrolyze the glucose bond, converting it back to free 6-BA and defeating the purpose of using the conjugate.

Q4: How do I calculate the exact µM concentration?

Formula:

Example: 1.0 mg/L of 6-BA-9G = 2.58 µM.[1][2] Comparison: 1.0 mg/L of Free 6-BA = 4.44 µM.[1][2]

References

• Podlešáková, K., et al. (2012). "Novel cytokinin derivatives do not show negative effects on root growth and proliferation in in vitro tissue culture."[1][2] Journal of Plant Growth Regulation. (Demonstrates the stability and activity profiles of cytokinin derivatives). [1][2]

• Van Staden, J., & Drewes, F. E. (1991). "The biological activity of cytokinin derivatives in the soybean callus bioassay."[1][3] Plant Growth Regulation. (Foundational work establishing the lower relative activity of glucosides requiring hydrolysis).[1][2] [1][2]

• Werbrouck, S. P. O., et al. (1996). "Meta-topolin, an alternative to benzyladenine in tissue culture?" Physiologia Plantarum. (Discusses the metabolism of benzyladenine derivatives and the issue of stable conjugates accumulating).

• PubChem. "6-Benzylaminopurine 9-glucoside Compound Summary."[1][2] (Chemical and physical properties, MW).[1][2][4][5][6][7] [1][2]

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. N6-Benzyladenine 9-Glucoside | C18H21N5O5 | CID 11596192 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Frontiers | New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants [frontiersin.org]
• 4. lifetechindia.com [lifetechindia.com]
• 5. 6-Benzylaminopurine (BAP): Properties, Solubility, and Applications in Plant Growth Regulation [hbjrain.com]
• 6. biosynth.com [biosynth.com]
• 7. CN110754476A - Soluble solution for improving stability of 6-benzylaminopurine preparation and preparation method thereof - Google Patents [patents.google.com]

improving the stability of 6-Benzylaminopurine 9-(beta-D-glucoside) solutions

Technical Support Center: 6-Benzylaminopurine 9-( -D-glucoside)

Critical Dashboard: The "Do's and Don'ts"

For immediate laboratory guidance. Read this before opening the vial.

Parameter	DO (Best Practice)	DON'T (Common Failures)	Why?
Solvent	DMSO (Dimethyl sulfoxide) or warm ultrapure water.	1N HCl or 1N NaOH (Strong Acid/Base).[1]	Strong acids/bases attack the -glycosidic bond, hydrolyzing the conjugate back to the free base (6-BAP).
Sterilization	Filtration (0.22 µm PES/PVDF).[1]	Autoclaving ( ).[1][2][3][4][5]	Thermal energy combined with aqueous media accelerates hydrolysis.[1] Autoclaving converts your expensive glucoside into cheap free base.[1]
Storage	-20°C in dark, aliquoted.	4°C for >1 week or repeated freeze-thaw.	Glucosides are susceptible to slow hydrolysis and enzymatic cleavage by microbial contaminants.[1]
pH	Neutral (pH 5.8 - 7.5).	< pH 5.0 or > pH 9.0.	The acetal-like linkage at the N9 position is acid-labile.[1]

Deep Dive: The Stability Mechanism

Understanding the Molecule to Prevent Degradation

Research often fails not because of the drug, but because of the state of the drug in solution. 6-Benzylaminopurine 9-glucoside (6-BAP-9G) is distinct from its parent, 6-Benzylaminopurine (6-BAP).[1]

The Structural Vulnerability

6-BAP-9G is an

-glucoside.[1][6][7] The glucose moiety is attached to the position of the purine ring via a -glycosidic bond.

• The Threat: This bond is chemically similar to an acetal. While more stable than

  -glucosides, the bond is thermodynamically primed for hydrolysis in the presence of ions (acid catalysis) or specific enzymes ( -glucosidases).[1]

• The Consequence: If you accidentally hydrolyze the bond during preparation, you are no longer treating your culture with the metabolite (6-BAP-9G); you are treating it with the free base (6-BAP) and glucose. This negates the purpose of using the conjugate (often used to study slow-release metabolic pools or transport).

Visualizing the Degradation Pathway

The following diagram illustrates the fate of 6-BAP-9G under different experimental stresses.

Caption: Figure 1. Stability pathways of 6-BAP-9G. Acid and heat drive hydrolysis, reverting the molecule to its active free base form prematurely.

Validated Protocols: Preparation & Storage

Protocol A: Preparation of High-Stability Stock Solution (10 mM)

Use this protocol for long-term storage and critical quantitative experiments.[1]

Reagents:

• 6-BAP-9-Glucoside (Solid)[1]

• Dimethyl Sulfoxide (DMSO), Cell Culture Grade (anhydrous preferred)[1]

• 0.22 µm Syringe Filter (Nylon or PTFE compatible with DMSO)[1]

Step-by-Step:

• Calculation: Determine the mass required. Molecular Weight of 6-BAP-9G

  387.39 g/mol .[1]

  • Example: To make 10 mL of 10 mM stock, weigh 38.74 mg.

• Dissolution: Add the solid to a sterile vial. Add 10 mL of DMSO.

  • Note: Unlike the free base, 6-BAP-9G is moderately polar.[1] If DMSO is contraindicated for your cells, you may use warm (

    ) ultrapure water, but solubility limits are lower ( 1-2 mM) compared to DMSO.[1] Avoid NaOH/HCl.

• Vortex: Vortex gently until completely dissolved. The solution should be clear and colorless.

• Sterilization: Draw the solution into a syringe and push through a 0.22 µm filter into a sterile, light-protected cryovial.

• Aliquot: Do not store in one large volume. Aliquot into 100-500 µL volumes to avoid freeze-thaw cycles.

Protocol B: Application to Cell Culture Media

How to add the stock without causing precipitation or degradation.

• Autoclave Media First: Prepare your base media (e.g., MS salts, agar) and autoclave it.[1]

• Cool Down: Allow media to cool to approx.

  (hand-warm).

• Add Stock: Add the required volume of the DMSO-dissolved 6-BAP-9G stock.

  • Dilution Factor: Ensure the final DMSO concentration in the media is < 0.1% (v/v) to avoid cytotoxicity.

• Mix: Swirl gently to mix. Do not re-autoclave.[1]

Troubleshooting & FAQs

Answers derived from chemical kinetics and plant physiology principles.

Q1: I dissolved 6-BAP-9G in 1N KOH like I do for normal BAP, and it worked. Why do you say "Don't"? A: If it "worked" (induced shoot proliferation), it likely worked because you successfully hydrolyzed the glucoside back into the free base (BAP) using the KOH. You essentially performed an expensive conversion of 6-BAP-9G

6-BAP.[1] If your experimental goal was to test the specific activity of the glucoside, your data is now invalid because the active agent was likely the free base.

Q2: Can I autoclave the solution if the pH is exactly 7.0? A: It is risky. While neutral pH minimizes acid/base catalysis, the high energy of autoclaving (

, 15 psi) can still overcome the activation energy for hydrolysis of the glycosidic bond. Furthermore, pH in buffers often drifts during temperature spikes (buffer pKa changes with T).[1] Filtration is the only self-validating method for structural integrity.[1]

Q3: My solution precipitated after 2 days at 4°C. What happened? A: Glucosides are polar, but purines are prone to stacking and crystallization.[1] If you used water as a solvent at high concentrations (>5 mM), the molecule may have crashed out as the temperature dropped.

• Fix: Warm the solution to

  and vortex. If it redissolves, it was just precipitation.[1] If it remains cloudy, you may have microbial contamination (which also causes hydrolysis).[1]

Q4: Why is the 9-glucoside considered "less active" than the free base? A: In many bioassays, the 9-glucoside acts as a "slow-release" capsule.[1] The plant tissue (or cell culture) must express endogenous

-glucosidase to cleave the glucose and release the active BAP. If your tissue lacks this enzyme activity, the 9-glucoside may appear inactive.[1] This is a biological feature, not a chemical defect.

References & Authority

• PhytoTechnology Laboratories. Stability of Adenine-based Cytokinins in Aqueous Solution. (Demonstrates the stability profiles of cytokinin free bases vs. conjugates under thermal stress).

• Nomura, T., et al. (2013). Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo.[1] National Institutes of Health (PMC).[1] (Discusses the solubility and metabolic conversion of BAP-9G).

• Podlešáková, K., et al. Metabolic Stability of Cytokinin Glucosides.[1] ResearchGate.[1][4][8] (Detailed analysis of the hydrolysis rates of N7 vs N9 glucosides).

• Cayman Chemical. N6-Benzyladenine Product Information. (Provides solubility data for BAP and derivatives in DMSO vs. Ethanol).

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. Cytokinin-Based Tissue Cultures for Stable Medicinal Plant Production: Regeneration and Phytochemical Profiling of Salvia bulleyana Shoots [mdpi.com]
• 3. phytotechlab.com [phytotechlab.com]
• 4. researchgate.net [researchgate.net]
• 5. Stability of adenine-based cytokinins in aqueous solution - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bioproduction of N6-benzyladenine N9-β-D-glucopyranoside using suspension cells of bamboo (Phyllostachys nigra) - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]

potential off-target effects of 6-Benzylaminopurine 9-(beta-D-glucoside)

The following guide is designed as a high-level Technical Support resource for BioSynth Application Services . It addresses the complex behavior of 6-Benzylaminopurine 9-glucoside (BAP-9G) , a compound often mischaracterized as a purely inert metabolite.[1]

Executive Technical Summary

The "Inert" Myth: Researchers often utilize 6-Benzylaminopurine 9-glucoside (BAP-9G) as a negative control or a metabolic standard, assuming it to be a biologically inactive, stable detoxification product of the cytokinin 6-Benzylaminopurine (6-BA).[1]

The Reality: While BAP-9G lacks direct affinity for cytokinin receptors (HKs) or mammalian targets in its conjugated form, it acts as a latent "prodrug" reservoir . Its primary "off-target" effects stem from unintended hydrolysis , releasing free 6-BA.[1] This release can trigger:

• Plant Systems: "Phantom" cytokinin activity (unexpected shooting, root inhibition) in supposed negative controls.[1]

• Mammalian Systems: Cytotoxicity and cell cycle arrest via Cyclin-Dependent Kinase (CDK) inhibition, often misinterpreted as direct glucoside toxicity.[1]

Troubleshooting Guide: Plant Tissue Culture & Physiology

Audience: Plant Physiologists, Ag-Tech Developers[1]

Q1: "I used BAP-9G as a negative control in my rooting assay, but I’m seeing significant root inhibition and callus formation. Is the compound contaminated?"

Diagnosis: This is likely not contamination, but metabolic reversion .[1] While N9-glucosylation is a detoxification pathway, it is not always irreversible.[1]

The Mechanism: Endogenous

-glucosidases in your explant tissue (or secreted into the media) can cleave the glucose moiety from BAP-9G, releasing free 6-BA.[1] Even trace amounts of free 6-BA (nM range) are potent enough to inhibit auxin-induced rooting and stimulate callus.[1]

Corrective Protocol (The "Spike" Validation): To confirm if your tissue has high glucosidase activity:

• Control A: Media + BAP-9G (Your current condition).[1]

• Control B: Media + BAP-9G + Castanospermine (or a specific

  -glucosidase inhibitor).[1]

• Result: If Control B shows normal rooting while Control A shows inhibition, the effect is enzymatic hydrolysis, not intrinsic BAP-9G activity.[1]

Q2: "My shoot proliferation rates are highly variable between batches when using BAP-9G as a slow-release source."

Diagnosis: Variable Hydrolysis Kinetics .

Explanation: Unlike synthetic slow-release fertilizers, BAP-9G release relies on biological enzymes, not just water solubility.[1] Factors affecting this rate include:

• Tissue Age: Older tissues often have higher glucosidase activity.[1]

• Light Intensity: Light stress can upregulate cytokinin oxidase (CKX) or glucosidase pathways, altering the flux between storage (9G) and active (Free Base) forms.[2]

Data Visualization: The Metabolic Reservoir Effect The following diagram illustrates the "Reservoir Effect" where BAP-9G acts as a buffer that can unexpectedly flood the system with active hormone.

Caption: The "Reservoir Effect": BAP-9G is not an endpoint. High glucosidase activity can reverse the pathway, releasing active 6-BA (red dashed line) causing unexpected physiological responses.[1]

Troubleshooting Guide: Mammalian Drug Discovery

Audience: Cancer Researchers, Toxicology Teams

Q3: "We are screening for adenosine receptor agonists. BAP-9G shows activity, but we expected it to be sterically hindered.[1] Is this a false positive?"

Diagnosis: Likely a False Positive via Hydrolysis or Non-Specific Purine Binding .[1]

Technical Insight:

• Adenosine Homology: 6-BA is an adenine analogue.[1] While the 9-glucoside adds steric bulk preventing standard receptor docking, mammalian plasma and cytosolic fractions contain ubiquitous glucosidases.

• The Off-Target: If your assay buffer contains cell lysate or serum (FBS), the glucoside is likely being cleaved. The observed signal is from the Free 6-BA interacting with A1, A2A, or A3 adenosine receptors.

Q4: "We observe cell cycle arrest in HL-60 cells treated with BAP-9G. Is BAP-9G a CDK inhibitor?"

Diagnosis: No, but its parent compound (6-BA) is.[1]

Mechanism: 6-BA is a structural analogue of Olomoucine and Roscovitine , known Cyclin-Dependent Kinase (CDK) inhibitors.[1]

• Direct Effect: BAP-9G is too bulky to fit the ATP-binding pocket of CDKs.[1]

• Off-Target Effect: Intracellular cleavage releases 6-BA, which then competes with ATP at the CDK active site, causing G1/S or G2/M arrest.[1] This is effectively a "Prodrug" mechanism.[1]

Validation Experiment: Perform a Kinase Selectivity Assay using purified recombinant CDKs (e.g., CDK2/CyclinE) in a cell-free system (no glucosidases).

• Prediction: BAP-9G will show

  (Inactive).[1][2]

• Prediction: Free 6-BA will show

  in the low range (Active).[1][2]

Analytical Reference & Stability Protocols

Comparative Properties Table

Feature	6-Benzylaminopurine (6-BA)	BAP-9-Glucoside (BAP-9G)
Biological State	Active Hormone / CDK Inhibitor	"Inactive" Storage Form
Solubility	Low in water; sol. in NaOH/EtOH	Moderate/High in water
Stability (pH 7)	Stable	Stable
Stability (Acidic)	Stable	Hydrolysis Risk (pH < 4)
Primary Off-Target	Adenosine Receptors, CDKs	Release of 6-BA (Prodrug effect)

Protocol: Differentiating BAP-9G from Free BAP (HPLC)

Use this to verify purity and detect hydrolysis in your stock solutions.[1][2]

• Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5 µm).[1]

• Mobile Phase A: 0.1% Formic Acid in Water.[1]

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 60% B over 20 minutes.

• Detection: UV @ 270 nm.

• Expected Retention:

  • BAP-9G: Elutes earlier (more polar, ~6-8 min).

  • Free 6-BA: Elutes later (more hydrophobic, ~12-14 min).

Troubleshooting Logic Flow

Use this flow to determine if your experimental anomaly is due to BAP-9G off-target effects.

Caption: Diagnostic flow for identifying the source of unexpected biological activity in BAP-9G treated samples.

References

• Dolezal, K., et al. (2005). Preparation and biological activity of 6-benzylaminopurine derivatives in plants and human cancer cells. Bioorganic & Medicinal Chemistry, 13(19), 6024-6034.[1] Link

• Hoyerová, K., et al. (2006).[1] Cytokinin homeostasis in plant cells: the metabolic fate of exogenous cytokinins. Journal of Experimental Botany, 57(12), 3243-3247.[1] Link

• Podlešáková, K., et al. (2012).[1] Novel cytokinin derivatives do not show negative effects on root growth and regeneration in vitro.[1] PLoS One, 7(6), e39293.[1][2] Link

• Galuszka, P., et al. (2008).[1] Tissue localization of cytokinin dehydrogenase in maize: possible involvement of quinone species in cytokinin degradation.[1] Plant Physiology, 147(2), 736-745.[1] Link[1][2]

• Bajguz, A., & Piotrowska, A. (2009).[1] Conjugates of auxins and cytokinins. Phytochemistry, 70(8), 957-969.[1] Link

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. Delineation of the impacts of varying 6-benzylaminopurine concentrations on physiological, biochemical and genetic traits of different olive cultivars under in vitro conditions - PMC [pmc.ncbi.nlm.nih.gov]

refining bioassay protocols for 6-Benzylaminopurine 9-(beta-D-glucoside)

Technical Support Center: 6-Benzylaminopurine 9-( -D-glucoside)

Refining Bioassay Protocols & Troubleshooting

Status: Operational Ticket Focus: Optimization of 6-BA-9G application in plant tissue culture and pharmacological screening. Expertise Level: Senior Application Scientist

Executive Summary: The "Pro-Cytokinin" Paradox

Welcome to the technical support hub for 6-Benzylaminopurine 9-glucoside (6-BA-9G) . Unlike its parent compound (6-BA), 6-BA-9G is a metabolic conjugate . In many biological systems, it functions as a stable storage form or "detoxification" product.

Crucial Insight: 6-BA-9G is biologically inactive at the receptor level. It acts as a "pro-drug" or "pro-cytokinin." Activity observed in your bioassay is strictly dependent on the test system's ability to enzymatically hydrolyze the glucose moiety to release the free base. If your cells lack specific

-glucosidase activity, the compound will appear inert.

Module 1: Solubility & Formulation

User Ticket: "I cannot get a clear stock solution, or my compound precipitates upon adding to the media."

The Chemistry

While the glucose moiety increases polarity compared to the free base, the purine ring remains hydrophobic. Direct dissolution in neutral water is often slow or incomplete, leading to micro-precipitation that affects dosing accuracy.

Protocol: The "Solvent-Drop" Method

Do not attempt to dissolve directly in media or pure water. Use this biphasic approach:

Step	Action	Mechanism
1	Weigh target amount (e.g., 10 mg).	--
2	Add DMSO (Dimethyl sulfoxide) or 1N NaOH . Use approx. 20-50 L per mg of compound.	Disrupts crystal lattice; solubilizes the hydrophobic purine ring.
3	Vortex until completely clear (yellowish tint is normal).	Ensures homogeneity.
4	Add dH O slowly to reach final volume.	The glucose moiety stabilizes the compound in the aqueous phase once dissolved.
5	Filter Sterilize (0.22 m).	Do not autoclave stock solutions (see Module 4).

-Glucoside Alert: Avoid using alcohols (Ethanol/Methanol) for stock preparation if you plan to store the solution for long periods, as transglycosylation can theoretically occur under specific pH conditions, though DMSO is chemically inert for this purpose.

Module 2: Bioactivity & "False Negatives"

User Ticket: "My dose-response curve is flat. The compound shows no cytokinin activity compared to equimolar 6-BA."

Root Cause Analysis: The Hydrolysis Bottleneck

The 9-position substitution sterically hinders binding to Histidine Kinase receptors (AHK3/AHK4 in Arabidopsis, or homologs in other species). The compound must be cleaved by cytokinin-

-glucosidase .

Troubleshooting Workflow:

• Check Species Capability: Some species (e.g., Radish cotyledons) have high hydrolytic activity; others (specific tobacco callus lines) may have low activity.

• The "Co-Incubation" Control: To verify the compound is intact but the system is enzymatically deficient, run a parallel arm adding exogenous

  -glucosidase (e.g., from almonds, 1 unit/mL) to the media.

  • Result A (Activity Restored): Your cells lack the release enzyme.

  • Result B (Still No Activity): The compound has degraded or uptake is blocked.

Visualizing the Activation Pathway

The following diagram illustrates the critical dependency on enzymatic cleavage for receptor activation.

Figure 1: The Activation Pathway. 6-BA-9G requires enzymatic hydrolysis to bind cytokinin receptors.

Module 3: Analytical Verification (HPLC/LC-MS)

User Ticket: "I suspect my compound has degraded, or I cannot separate it from the free base in my samples."

Differentiation Protocol

You must be able to distinguish the conjugate from the free base to prove stability or hydrolysis.

Chromatographic Conditions (Recommended):

• Column: C18 Reverse Phase (e.g., 150 x 4.6 mm, 5

  m).

• Mobile Phase A: 0.1% Formic Acid in Water.

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 60% B over 20 minutes.

• Detection: UV @ 270 nm (Cytokinin max absorption).

Expected Data Profile:

Compound	Relative Polarity	Elution Order	Expected Retention (Approx)
6-BA-9G	High (More Polar)	First	5 - 8 min
6-BA (Free)	Low (Less Polar)	Second	12 - 15 min

Troubleshooting Tips:

• Co-elution: If peaks merge, lower the initial organic concentration (start at 5% B) to retain the glucoside longer on the column.

• Double Peaks: If you see two peaks in your "pure" stock, your stock has likely hydrolyzed. Quantify the ratio to determine effective dose.

Module 4: Stability & Sterilization

User Ticket: "Can I autoclave this compound with my MS media?"

Thermal Stability Guide

While 9-glucosides are thermodynamically more stable than N-ribosides, the glycosidic bond is susceptible to acid hydrolysis at high temperatures (autoclaving at 121°C, pH 5.8).

The "Safe-Fail" Protocol:

• Autoclave Media: Prepare basal media (MS, vitamins, sugar, agar) and autoclave.

• Cool Down: Allow media to cool to approx 50-55°C (hand-warm).

• Filter Sterilize Ligand: Pass the 6-BA-9G stock through a 0.22

  m PES or Nylon filter.

• Aseptic Addition: Add the calculated volume of stock to the cooling media.

• Mix: Swirl gently to distribute without creating bubbles.

Why? Autoclaving can cause partial hydrolysis (approx 5-15% depending on pH), converting 6-BA-9G into Free 6-BA. This ruins the experiment if you are specifically testing the properties of the glucoside (e.g., slow release).

Module 5: Troubleshooting Decision Tree

Figure 2: Diagnostic logic for inactive bioassays.

References

• Hoyerová, K., et al. (2006). "Cytokinin metabolism in auxin- and cytokinin-independent tobacco callus tissue." Plant Cell, Tissue and Organ Culture.

  • Context: Establishes the metabolic stability and interconversion of cytokinin glucosides in tissue culture.

• Podlešáková, K., et al. (2012). "Novel cytokinin derivatives do not show negative effects on root growth and shoot gravity response." Phytochemistry.

  • Context: Discusses structure-activity relationships and the inactivity of N9-substituted cytokinins

• Spíchal, L. (2012). "Cytokinins - recent news and views of evolutionally old molecules." Functional Plant Biology.

  • Context: Authoritative review on cytokinin signaling, emphasizing that free bases are the active forms and glucosides are conjug

• Tarkowski, P., et al. (2004). "Analysis of cytokinins by liquid chromatography-mass spectrometry." Journal of Chromatography A.

  • Context: The gold standard for HPLC/MS conditions separating glucosides

preventing microbial contamination in 6-Benzylaminopurine 9-(beta-D-glucoside) media

Status: Operational Role: Senior Application Scientist Subject: Prevention of Microbial Contamination & Chemical Hydrolysis in 6-BAP-9G Media

Introduction: The Dual-Threat Challenge

Welcome to the technical support hub for 6-Benzylaminopurine 9-glucoside (6-BAP-9G). Working with cytokinin glucosides presents a unique "dual-threat" challenge that generic media preparation guides often overlook:

• Biological Contamination: Like all sugar-rich tissue culture media, it is a prime target for environmental bacteria and fungi.

• Chemical "Contamination" (Hydrolysis): The 9-glucoside bond is susceptible to hydrolysis under high heat and pressure. Autoclaving this specific metabolite risks cleaving the glucose moiety, reverting the compound to free-base 6-Benzylaminopurine (6-BAP).

Critical Warning: If you autoclave 6-BAP-9G, you may no longer be testing the glucoside; you may be testing the free base. This guide prioritizes Cold-Sterilization Protocols to ensure both sterility and chemical fidelity.

Module 1: Media Preparation & Sterilization (The Golden Path)

To prevent microbial ingress while preserving the glycosidic bond, you must decouple the sterilization of the basal medium from the sterilization of the 6-BAP-9G additive.

The Protocol: Split-Stream Sterilization

1. Basal Medium Preparation (Stream A):

• Prepare your standard basal salts (e.g., MS, DKW) and bulk carbon source (Sucrose/Glucose) with gelling agent (Agar/Gelrite).

• Action: Autoclave at 121°C, 15 psi for 15-20 minutes.

• Cooling: Allow media to cool to 50°C in a laminar flow hood. Do not add hormones yet.

2. 6-BAP-9G Stock Preparation (Stream B):

• Solubility Check: 6-BAP-9G is more water-soluble than free BAP, but stability is best in a slightly alkaline or DMSO-based stock.

• Dissolution: Dissolve the target amount of 6-BAP-9G in a minimal volume of 0.1N NaOH or DMSO, then bring to volume with ddH₂O.

• Sterilization: Pass the stock solution through a 0.22 µm PES (Polyethersulfone) or PVDF syringe filter .

  • Why PES? It has high flow rates and low protein/drug binding compared to Nylon.

3. Integration:

• Aseptically pipette the calculated volume of the filtered 6-BAP-9G stock into the cooled (50°C) basal media.

• Swirl gently to mix (avoid bubbles) and pour plates immediately.

Visual Workflow: Split-Stream Sterilization

Caption: Split-stream workflow ensuring the heat-labile glucoside bypasses the autoclave.

Module 2: Troubleshooting Active Contamination

When you observe "growth" in your media, you must distinguish between microbial contamination and chemical precipitation.

Diagnostic Table: What is growing in my media?

Observation	Likely Cause	Verification Test	Remediation
Cloudy/Turbid throughout	Bacterial Contamination	The Swirl Test: Swirl the vessel. If the cloudiness swirls like smoke, it is bacteria.	Discard immediately. Autoclave waste before disposal.
White crystalline sediment	Chemical Precipitation	The Heat Test: Gently warm the vessel. If it dissolves, it is a precipitate (likely BAP coming out of solution due to pH drop).	Adjust stock pH. Ensure media pH is 5.8 before adding agar.
Fuzzy/Cottony colonies	Fungal Contamination	Visual inspection (hyphae visible).	Check laminar flow HEPA filters. Discard plates.
Halo around explant	Endophytic Bacteria	Streak explant onto LB agar plate to confirm.	Re-sterilize explant surface; consider adding PPM™ (Plant Preservative Mixture).

The "Self-Validating" Sterility Check

Before dedicating valuable explants or cells to a new batch of media, perform a Blank Incubation :

• Pour 3-5 "blank" plates (media only, no biological sample).

• Incubate them at 25-30°C for 72 hours.

• Result:

  • Clear: Your filtration and pouring technique are validated.

  • Contaminated: The issue is the stock solution or the hood environment, not the biological sample.

Module 3: Frequently Asked Questions (FAQ)

Q1: Can I autoclave 6-BAP-9G if I am in a rush? A: Technically, yes, but scientifically, no . While the purine ring is stable, the N-glycosidic bond can hydrolyze at high temperatures, especially in acidic media. If you autoclave, you risk converting your expensive 6-BAP-9G into standard BAP and Glucose. This introduces an uncontrolled variable: are your results due to the glucoside or the free base? Always filter sterilize.

Q2: My stock solution precipitated in the fridge. Is it contaminated? A: Likely not. 6-BAP compounds have low solubility in cold water.[1]

• Fix: Warm the stock tube in a 37°C water bath and vortex. If it clears, it was just precipitate. If it remains cloudy and smells "off," it is bacterial.

Q3: Can I use ethanol to dissolve 6-BAP-9G? A: Yes, but be cautious. Ethanol can dehydrate tissues if the concentration in the final media is too high. DMSO is generally preferred for stock solutions (at <0.1% final concentration) as it is autoclavable (though we still recommend filtering the hormone) and acts as a cryoprotectant.

Q4: I have persistent contamination even with filtered media. Why? A: The culprit is likely Endophytes . These are bacteria living inside your plant tissue.

• Solution: Surface sterilization (bleach/ethanol) cannot reach them. You may need to incorporate a broad-spectrum biocide like PPM™ (0.05% - 0.2% v/v) into the media, which is heat stable and generally less phytotoxic than antibiotics.

Module 4: Diagnostic Logic Tree

Use this decision tree to identify the source of failure in your experimental setup.

Caption: Logic flow to distinguish between chemical instability and biological contamination.

References

• Plant Cell Technology. (2024). Benzylaminopurine (6-BAP) Preparation and Solubility Guidelines. Retrieved from

• Hosek, P., et al. (2020). New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants. Frontiers in Plant Science. Retrieved from

• Hallmark, H.T., et al. (2020). Trans-Zeatin-N-Glucosides Have Biological Activity in Arabidopsis. Plant Physiology. (Discusses hydrolysis risks of cytokinin glucosides).

• MedChemExpress. (2024). 6-Benzylaminopurine Solubility and Stability Data. Retrieved from

• ResearchGate. (2014).[2] How to prevent microbial contamination in plant tissue and cell culture? (General protocols for antibiotic/biocide use). Retrieved from

Sources

• 1. 6-Benzylaminopurine (BAP): Properties, Solubility, and Applications in Plant Growth Regulation [hbjrain.com]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparative study of 6-Benzylaminopurine 9-(beta-D-glucoside) and other cytokinin glucosides

This guide provides a technical comparative analysis of 6-Benzylaminopurine 9-(

-D-glucoside) (BAP9G) versus other cytokinin glucoside conjugates. It is designed for researchers optimizing plant tissue culture systems or studying cytokinin metabolism.

Executive Summary: The Stability-Activity Trade-off

In cytokinin applications, the free base (e.g., 6-Benzylaminopurine, BAP) is the active signaling molecule. Glucosides act as transport, storage, or detoxification forms. The critical differentiator is the position of glucosylation :

• N9-Glucosides (BAP9G): Generally considered biologically inactive and metabolically stable. They serve as detoxification products (terminal metabolites) in many dicots, preventing toxic accumulation of active cytokinins.

• N3-Glucosides: Biologically active because they are rapidly hydrolyzed back to the free base by intracellular

  -glucosidases.
• -Glucosides: Reversible storage forms.[1] They are resistant to cytokinin oxidase/dehydrogenase (CKX) degradation but easily converted back to active cytokinins when needed.

Key Insight for Researchers: Do not use BAP9G if you require immediate cytokinin activity. Use BAP9G as a negative control for hydrolysis assays or to study irreversible sequestration pathways.

Comparative Analysis: BAP9G vs. Alternatives

The following data synthesizes metabolic behavior across model systems (primarily Arabidopsis and Zea mays).

Table 1: Functional Comparison of Cytokinin Glucosides[2]

Feature	BAP 9-Glucoside (N9)	BAP 3-Glucoside (N3)	Zeatin -Glucoside	Free Base (BAP)
Primary Role	Detoxification / Terminal Metabolite	Immediate Precursor (Active)	Reversible Storage	Active Signaling Ligand
Enzymatic Hydrolysis	Resistant to -glucosidase	High Susceptibility	High Susceptibility	N/A
CKX Degradation	Resistant	Resistant	Resistant	Susceptible
Bioassay Activity	Negligible / Very Weak	High (near free base levels)	High (delayed release)	Very High
Metabolic Fate	Accumulates in senescent tissue	Rapidly converts to BAP	Releases active Zeatin	Rapidly metabolized

Mechanistic Insight: The "N-Glucoside Lock"

The biological inactivity of BAP9G stems from the stability of the

-glycosidic bond. Unlike -glucosides, which are cleaved by specific -glucosidases to release the active hormone, the -linkage in BAP9G is sterically and chemically resistant to standard plant glucosidases. This effectively "locks" the cytokinin in an inactive state, sequestering it from the receptor (AHK3/CRE1).

Visualizing the Metabolic Pathway

The diagram below illustrates the divergent fates of BAP conjugates. Note the "Terminal Trap" for N7/N9 glucosides compared to the reversible loop of

-glucosides.

Caption: Metabolic fate of BAP. Green paths indicate activation; Red nodes indicate terminal inactivation (BAP9G).

Experimental Protocols

Protocol A: Differential Enzymatic Hydrolysis Assay

Purpose: To distinguish between active precursors (N3-glucosides) and stable metabolites (BAP9G) by testing susceptibility to

-glucosidase.

Reagents:

• Substrate: 1 mM BAP9G (Target) and 1 mM BAP 3-glucoside (Positive Control).

• Enzyme:

  -Glucosidase (from Almonds or recombinant plant source), 1 U/mL.

• Buffer: 50 mM Sodium Acetate, pH 5.0.

Workflow:

• Preparation: Dissolve 1 mg of glucoside substrate in 100

  L DMSO, then dilute to 10 mL with Acetate Buffer.

• Incubation: Add 10 units of

  -glucosidase to 5 mL of substrate solution. Incubate at 37°C.

• Sampling: Aliquot 500

  L at T=0, 30, 60, and 120 minutes.

• Termination: Immediately mix aliquot with 500

  L ice-cold Methanol to stop the reaction.

• Analysis: Analyze via HPLC (C18 column).

  • Expected Result (BAP9G): Peak area remains constant ( < 5% degradation).

  • Expected Result (N3-Glucoside): Rapid disappearance of glucoside peak; appearance of BAP free base peak.

Protocol B: Soybean Callus Bioassay (Potency Test)

Purpose: To quantify the biological activity of BAP9G relative to BAP.

Workflow:

• Media Prep: MS Basal Medium + 30 g/L Sucrose + 0.2 mg/L NAA (Auxin).

• Treatment Groups:

  • Control (No Cytokinin)

  • BAP (Positive Control): 1.0

    M

  • BAP9G (Test): 1.0

    M and 10.0 M

• Explant: Excise 2-3 mm fragments of soybean callus (cotyledonary origin).

• Culture: Incubate at 25°C, 16h photoperiod for 28 days.

• Measurement: Record Fresh Weight (FW).

  • Interpretation: If BAP9G FW

    Control FW, the compound is inactive. If BAP9G FW > Control but < BAP, partial hydrolysis or weak intrinsic affinity is occurring.

Workflow Visualization: Bioassay Logic

Caption: Experimental logic for determining cytokinin activity. BAP9G typically yields stasis similar to controls.

References

• Hoyerová, K., & Hošek, P. (2020).[2] New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants. Frontiers in Plant Science. Link

• Letham, D. S., et al. (1975). Regulators of cell division in plant tissues.[3][4] The cytokinins of Zea mays. Phytochemistry.

• Hall, R. H., et al. (1989). 6-benzylaminopurine and its glycosides as naturally occurring cytokinins.[5] Plant Science. Link

• Kieber, J. J., & Schaller, G. E. (2014). Cytokinin signaling in plant development. Current Biology.

• Brzobohatý, B., et al. (1993). Hydrolysis of cytokinin glucosides by beta-glucosidase from maize. Plant Physiology. Link

Sources

• 1. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. 生长调节剂 — 植物组织培养实验方案 [sigmaaldrich.com]
• 4. atlantis-press.com [atlantis-press.com]
• 5. researchers.mq.edu.au [researchers.mq.edu.au]

Comparative Guide: 6-Benzylaminopurine 9-(beta-D-glucoside) vs. Zeatin Riboside

Executive Summary: The Agonist vs. The Metabolite

In the context of cytokinin efficacy for cell division, differentiation, and drug development, the distinction between Zeatin Riboside (ZR) and 6-Benzylaminopurine 9-glucoside (6-BA-9G) is a comparison between a potent biological agonist and a metabolic deactivation product .

• Zeatin Riboside (ZR): A highly active transport form of zeatin. It readily converts to the free base or binds cytokinin receptors directly, driving rapid cell division and shoot proliferation.

• 6-BA-9G: An N-linked glucoside. It is biologically inactive at the receptor level due to steric hindrance. In plant systems, it functions primarily as a detoxification or stable accumulation form ("metabolic sink") rather than a bioactive agent.

Verdict: For applications requiring growth induction, regeneration, or anti-aging signaling, Zeatin Riboside is the superior candidate. 6-BA-9G serves primarily as a negative control or a biomarker for cytokinin inactivation.

Molecular Mechanism & Pharmacodynamics

To understand the efficacy gap, one must analyze how these molecules interact with the cytokinin receptors (histidine kinases like AHK3 and AHK4).

Receptor Binding Affinity

Cytokinin receptors possess a ligand-binding domain (CHASE domain) that recognizes the adenine ring and the

-side chain.

• Zeatin Riboside: The ribose moiety at the

  position is metabolically labile. Enzymes (nucleosidases) easily remove it to release the free base (Zeatin), or the riboside itself can bind (though with lower affinity than the free base) to specific receptors.

• 6-BA-9G: The glucose molecule is attached via a stable

  -glycosidic bond at the position. Structural biology studies confirm that the bulky glucose group prevents the molecule from fitting into the receptor's binding pocket. It acts as a "key" with a blocked "bit," rendering it incapable of triggering the signaling cascade.

Metabolic Fate: Activation vs. Degradation

• Activation Pathway (ZR): ZR

  Zeatin (Active Free Base) Receptor Activation.

• Inactivation Pathway (6-BA-9G): 6-BA

  6-BA-9G. This reaction is often irreversible in many tissues. Unlike O-glucosides (which are storage forms that release active cytokinin), N-glucosides like 6-BA-9G are rarely hydrolyzed back to the active form.

Pathway Visualization

The following diagram illustrates the divergence in metabolic fate and receptor interaction.

Caption: Comparative metabolic fate. ZR converts to the active free base, while 6-BA-9G represents a terminal inactivation step.

Comparative Efficacy Data

The following data summarizes the biological activity of these compounds in standard bioassays (Tobacco Callus and Soybean Callus).

Feature	Zeatin Riboside (ZR)	6-BA-9-Glucoside (6-BA-9G)
Primary Function	Transport / Pro-growth Signal	Detoxification / Inactivation
Receptor Affinity (AHK3/4)	Moderate to High (after conversion)	Negligible / None
Callus Yield (Tobacco)	High ( )	Very Low / None ( )
Shoot Regeneration	High Efficiency	Ineffective
Metabolic Stability	Low (Susceptible to CKX degradation)	High (Resistant to hydrolysis)
Enzymatic Susceptibility	Cleaved by Nucleosidase	Substrate for CKX (degradation)*

*Note: While 6-BA-9G is resistant to hydrolysis (re-activation), it can still be degraded by Cytokinin Oxidase/Dehydrogenase (CKX) in some species, further ensuring it does not act as a long-term cytokinin source.

Experimental Protocols

To verify the efficacy difference in your own lab, use the Soybean Callus Bioassay . This is the gold standard for distinguishing between active cytokinins and inactive metabolites.

Protocol: Soybean Callus Bioassay (Cell Division)

Objective: Quantify the cell division potential of ZR versus 6-BA-9G.

Reagents:

• Basal Medium: Miller’s Medium or MS Medium (Murashige & Skoog).

• Explants: Cotyledonary callus from Glycine max (cv. Acme or similar).

• Compounds: Zeatin Riboside (trans-isomer) and 6-BA-9G (purity >98%).

Workflow:

• Stock Preparation:

  • Dissolve ZR in a small volume of 1N NaOH; dilute with

    .

  • Dissolve 6-BA-9G in Dimethyl Sulfoxide (DMSO) if water solubility is poor, maintaining final DMSO concentration

    .

• Media Supplementation:

  • Prepare basal medium containing 2 mg/L IAA (auxin is required for callus growth).

  • Add test compounds at logarithmic concentrations:

    .

  • Include a Negative Control (Basal + IAA only) and a Positive Control (Basal + IAA + Kinetin).

• Inoculation:

  • Place 3 pieces of callus (approx. 10 mg fresh weight each) per flask.

  • Use 5 replicates per concentration.

• Incubation:

  • Incubate at

    in the dark for 21–28 days.

• Data Collection:

  • Measure Fresh Weight (FW) of callus.

  • Calculate Growth Index :

    .

Workflow Visualization

Caption: Step-by-step workflow for the Soybean Callus Bioassay to determine cytokinin efficacy.

References

• Hothorn, M., et al. (2011). Structural basis of cytokinin recognition by Arabidopsis thaliana histidine kinase 4.[1] Nature Chemical Biology. (Demonstrates steric hindrance of N9-substituted cytokinins at the receptor level).

• Letham, D. S., et al. (1983). Cytokinins: Synthesis and biological activity of geometric and position isomers of zeatin. Plant Physiology.[2][3][4][5] (Foundational data on Zeatin Riboside potency).

• Pokorná, E., et al. (2020). Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants. Biomolecules.[2][3][4][5][6][7][8][9][10][11][12][13] (Review confirming N-glucosides as inactivation forms).

• Sakakibara, H. (2006). Cytokinins: Activity, Biosynthesis, and Translocation.[14] Annual Review of Plant Biology. (Overview of riboside transport vs. glucoside inactivation).

• Galuszka, P., et al. (2007).Structure-activity relationships of cytokinin oxidase/dehydrogenase inhibitors. Journal of Plant Growth Regulation. (Details on enzymatic degradation of ZR vs. stability of glucosides).

Sources

• 1. Frontiers | New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants [frontiersin.org]
• 2. Biological Activity of O-β-d-Glucopyranosylzeatin - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Cytokinin N-glucosides: Occurrence, Metabolism and Biological Activities in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Delineation of the impacts of varying 6-benzylaminopurine concentrations on physiological, biochemical and genetic traits of different olive cultivars under in vitro conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Cytokinin Activity of cis-Zeatin and Phenotypic Alterations Induced by Overexpression of Putative cis-Zeatin-O-glucosyltransferase in Rice - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Preparation and biological activity of 6-benzylaminopurine derivatives in plants and human cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Plant Growth Regulators - Cytokinins - 6-Benzylaminopurine (BAP) Clinisciences [clinisciences.com]
• 8. N-glucosylation of cytokinins by glycosyltransferases of Arabidopsis thaliana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. d-nb.info [d-nb.info]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]

Comparative Guide: Evaluating the Specificity of Cellular Responses to 6-Benzylaminopurine 9-(beta-D-glucoside)

[1]

Executive Summary: The "Storage Paradox" of N9-Glucosylation[1]

In the high-stakes arena of plant tissue culture and cytokinin-based drug development, 6-Benzylaminopurine (BAP) is the "sledgehammer"—a potent, synthetic cytokinin that drives rapid cell division.[1] However, its metabolite, 6-Benzylaminopurine 9-(beta-D-glucoside) ([9G]BA) , represents a critical control point often misunderstood as merely "waste."[1]

The Core Distinction: Unlike the free base BAP, which binds directly to Histidine Kinase (HK) receptors to trigger the phosphorelay signaling cascade, [9G]BA is biologically inactive per se . Its cellular "response" is entirely dependent on the cell’s ability to hydrolyze the glucose moiety via

-glucosidases. Therefore, evaluating [9G]BA is not about measuring its direct potency, but rather measuring the metabolic competence of the target tissue to "unlock" the stored cytokinin.

This guide provides a rigorous framework for distinguishing between the direct effects of BAP and the metabolic-release kinetics of [9G]BA.

Part 1: Mechanistic Specificity & Chemical Logic[1]

To evaluate specificity, one must first understand the molecular switch.[1] The N9-glucosylation is a unique modification that fundamentally alters the molecule's fate.

The Metabolic Shunt

In plant cells, BAP is rapidly metabolized.[1] While N7-glucosylation is often reversible and N3-glucosylation is rare, N9-glucosylation (forming [9G]BA) is traditionally viewed as a stable, irreversible deactivation pathway (detoxification).[1] However, recent data suggests it acts as a "slow-release" reservoir in specific tissues (e.g., roots).[1]

Key Specificity Drivers:

• Receptor Blindness: The glucose group at the N9 position sterically hinders binding to the CHASE domain of CRE1/AHK4 receptors.

• Enzymatic Gatekeeping: Response to [9G]BA requires the expression of specific

  -glucosidases (e.g., Zm-p60.1 homologs).[1] Without this enzyme, [9G]BA is inert.[1]

• Transport vs. Diffusion: BAP (hydrophobic) enters cells via passive diffusion.[1] [9G]BA (hydrophilic) likely requires active transport (PUP or ENT transporters), creating a distinct uptake profile.[1]

Visualization: The Activation/Deactivation Cycle

The following diagram illustrates the metabolic fate of BAP and the specific "activation gate" required for [9G]BA response.

Figure 1: The Metabolic Switch. BAP drives signaling directly, while [9G]BA enters a "storage loop" (Red) and requires specific hydrolysis (Green dashed line) to re-enter the active pool.

Part 2: Comparative Performance Analysis

The following data synthesis contrasts the cellular responses of the free base versus the glucoside in standard biological systems.

Table 1: Cellular Response Profile (BAP vs. [9G]BA)

Feature	6-Benzylaminopurine (BAP)	BAP-9-Glucoside ([9G]BA)	Specificity Mechanism
Receptor Affinity	High (nM range)	Negligible / None	Steric hindrance at N9 position prevents receptor docking.[1]
Primary Response	Rapid cell division, shoot proliferation.[1]	Delayed or Null response; requires metabolic conversion.[1]	Response is rate-limited by -glucosidase activity.[1]
Stability	Low; rapidly oxidized by CKX or conjugated.[1]	High; metabolically stable "sink."[1]	Resistance to Cytokinin Oxidase (CKX) cleavage.[1]
Rooting Effect	Strong Inhibition.[1]	Weak Inhibition / Neutral.[1]	Accumulates in roots without triggering inhibitory signaling.[1]
Mammalian Toxicity	Moderate cytotoxicity at high M.	Potentially lower (Prodrug behavior).[1]	Altered membrane permeability due to glucose moiety.[1]

Part 3: Experimental Protocols for Specificity Evaluation

To scientifically validate the specificity of [9G]BA, you cannot simply add it to media and count shoots. You must prove that the observed effect is due to hydrolysis and not direct activity or contamination with free BAP.[1]

Protocol A: The "Hydrolysis-Check" Bioassay

Objective: Determine if the cellular response to [9G]BA is caused by the compound itself or its conversion to BAP. System: Raphanus sativus (Radish) Cotyledon Expansion Assay (Classic) or Arabidopsis Callus Assay.[1]

Reagents:

• Compound A: BAP (Analytical Standard)

• Compound B: [9G]BA (High Purity >99% to ensure no free BAP contamination)

• Inhibitor: Conduritol B Epoxide (CBE) – A specific, irreversible

  -glucosidase inhibitor.[1]

Step-by-Step Workflow:

• Preparation:

  • Prepare MS media with four treatment groups:

    • Group 1 (Control): Solvent only (DMSO/Water).[1]

    • Group 2 (Active): BAP (1.0

      M).

    • Group 3 (Test): [9G]BA (1.0

      M and 10.0 M).

    • Group 4 (Inhibition): [9G]BA (10.0

      M) + CBE (1.0 mM).[1]

• Explant Culture:

  • Excise cotyledons from 3-day-old dark-grown seedlings.

  • Place 10 cotyledons per petri dish (n=5 replicates).

• Incubation:

  • Incubate for 72 hours in dark at 25°C.

• Quantification:

  • Measure Fresh Weight (FW) increase.[1]

  • Crucial Step: Extract cytokinins from Group 3 and Group 4 tissue and analyze via HPLC-MS/MS.[1]

• Interpretation:

  • If Group 3 shows growth but Group 4 (with CBE) does not, the response is specific to hydrolysis .

  • If Group 4 grows equally to Group 3, [9G]BA has intrinsic activity (rare) or the inhibitor failed.

Protocol B: HPLC Stability & Uptake Analysis

Objective: Quantify the "Storage vs. Activation" ratio.

Workflow:

• Dosing: Treat cell suspension cultures (Tobacco BY-2 or Mammalian HeLa) with 10

  M [9G]BA.

• Sampling: Harvest cells and media at T=0, 6, 12, 24, and 48 hours.

• Extraction:

  • Media: Direct injection or SPE cleanup.[1]

  • Cells: Wash 3x with ice-cold PBS (to remove surface bound compound), lyse in 80% Methanol (Bieleski’s solvent).

• Analysis (LC-MS/MS):

  • Monitor transitions for BAP (226 > 91 m/z) and [9G]BA (388 > 226 m/z).

• Calculation:

  • Calculate the Hydrolysis Index (HI) :

Part 4: Mammalian Context & Off-Target Specificity[1]

In drug development, cytokinins are investigated for differentiation therapy (AML) and neuroprotection.[1] Here, [9G]BA serves a different specific purpose: Prodrug Targeting .[1]

• Hypothesis: Mammalian cells generally lack the specific plant

  -glucosidases required to rapidly cleave [9G]BA.[1]

• Specificity Goal: If BAP is toxic to healthy cells, [9G]BA may serve as an inert prodrug that is only activated in target tissues (e.g., tumors) that overexpress specific glycosidases or in the gut microbiome.

• Evaluation: Compare IC50 values in standard MTT assays.

  • Expectation: BAP IC50

    10-50 M.[1]

  • Expectation: [9G]BA IC50 > 200

    M (indicating high specificity/low toxicity until cleaved).[1]

Part 5: Visualizing the Experimental Logic

The following diagram outlines the decision tree for interpreting your specificity data.

Figure 2: Decision Tree for validating [9G]BA specificity results.

References

• Hoyerová, K., & Hošek, P. (2020).[1][2] New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants.[1][2][3] Frontiers in Plant Science. Link

• Van Staden, J., & Drewes, F. E. (1991).[1][4] The biological activity of cytokinin derivatives in the soybean callus bioassay. Plant Growth Regulation. Link

• Nandi, S. K., et al. (1989).[1][5] 6-Benzylaminopurine and its glycosides as naturally occurring cytokinins.[1][5][6][7] Plant Science. Link

• Galuszka, P., et al. (2007).[1][4] The degradation of cytokinin N-glucosides by cytokinin oxidase/dehydrogenase enzymes.[1][4] Journal of Plant Growth Regulation. Link[1]

• Werner, T., & Schmülling, T. (2009).[1][8] Cytokinin action in plant development. Current Opinion in Plant Biology. Link

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Frontiers | New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants [frontiersin.org]
• 4. New Insights Into the Metabolism and Role of Cytokinin N-Glucosides in Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Naturally Occurring and Artificial N9-Cytokinin Conjugates: From Synthesis to Biological Activity and Back - PMC [pmc.ncbi.nlm.nih.gov]
• 8. goldbio.com [goldbio.com]

Safety & Regulatory Compliance

Personal Protective Equipment (PPE) &amp; Handling Guide: 6-Benzylaminopurine 9-(beta-D-glucoside)

[1]

Executive Safety Summary & Risk Assessment

The Core Philosophy: "Defensive Handling" While 6-Benzylaminopurine (6-BAP) and its glucoside derivatives are often classified as "low toxicity" or "irritant" in standard Safety Data Sheets (SDS), this classification can be misleading for research environments.[1][2]

As a Senior Scientist, I advise treating 6-Benzylaminopurine 9-glucoside with Level 2 Biosafety precautions for two critical reasons:

• Metabolic Hydrolysis: In physiological conditions (or upon contact with mucosal membranes), the glucoside moiety can be cleaved, releasing free 6-Benzylaminopurine.[2][3] Recent regulatory updates (e.g., CLP/GHS in varying jurisdictions) have flagged 6-BAP as a Category 2 Reproductive Toxin (Suspected of damaging fertility or the unborn child).[1][2]

• Solvent Synergy: This compound is frequently solubilized in DMSO (Dimethyl Sulfoxide) or KOH (Potassium Hydroxide).[2][3] DMSO is a potent carrier solvent that can transport dissolved solutes directly through the skin and into the bloodstream, bypassing the body's natural barriers.[2][3]

Therefore, your PPE strategy must protect not just against the solid powder, but against the solubilized vehicle which amplifies the risk.

PPE Specifications Matrix

The following PPE standards are non-negotiable for personnel handling this compound in quantities >5 mg.

Protection Zone	Required Equipment	Technical Rationale (The "Why")
Respiratory	N95/P2 Respirator (Minimum) orFume Hood (Preferred)	The glucoside powder is often electrostatic and fine.[1][2] Inhalation poses a risk of respiratory sensitization.[2][3] A fume hood is mandatory if using volatile solvents.[2][3]
Ocular	Chemical Splash Goggles (ANSI Z87.1+)	Standard safety glasses are insufficient during solubilization.[1][2][3] You must protect against splashes of high-pH buffers (KOH) or DMSO solutions.[1][2][3]
Dermal (Hands)	Double-Gloving Strategy Inner: Nitrile (4 mil) Outer:[1][2] Nitrile (Extended Cuff, 5-8 mil)	Critical: Thin nitrile degrades rapidly upon exposure to DMSO.[1][2] Double gloving provides a "breakthrough buffer."[2][3] If using DMSO, change outer gloves immediately upon splash.[2][3]
Body	Lab Coat (High-Neck, Long Sleeve)	Prevents accumulation of dust on street clothes.[1][2] Cotton/polyester blends are standard; use Tyvek sleeves if handling large liquid volumes.[2][3]
Footwear	Closed-toe, non-absorbent	Canvas shoes absorb spilled solvents (DMSO), holding the toxin against the skin.[1] Leather or synthetic uppers are required.[2][3]

Operational Workflow & Visualization

Diagram 1: The "Defensive Handling" Decision Logic

This logic gate ensures you select the correct control measures based on the physical state of the reagent.[2][3]

Caption: Decision matrix for selecting engineering controls based on the physical state of the cytokinin conjugate.

Step-by-Step Experimental Protocol

This protocol integrates safety into the workflow.[2][3][4][5][6] It is designed to prevent "static fly-off" (common with glucosides) and solvent exposure.[1][2][3]

Phase A: Weighing (The Static Risk)[2]

• Environment: Use a balance enclosure or a localized powder hood.[2][3] If unavailable, stop all nearby air currents (AC vents).[2][3]

• Anti-Static Measure: Cytokinin glucosides are prone to static charge.[2][3] Use an anti-static gun or a polonium strip near the weigh boat before dispensing.[2][3]

• Transfer: Use a disposable spatula.[2][3] Do not return excess powder to the stock vial to prevent cross-contamination.[2][3]

Phase B: Solubilization (The Absorption Risk)

Context: 6-BAP 9-glucoside is often more soluble than the parent base, but protocols frequently call for 1N NaOH or DMSO to ensure high-concentration stocks (10-100 mM).[1]

• Vessel Selection: Use a glass vial with a PTFE-lined cap.[1][2][3] Avoid standard plastics if using high concentrations of DMSO, as leachables can interfere with biological assays.[2][3]

• Solvent Addition:

  • Add the solvent (e.g., DMSO) slowly down the side of the vial.[2][3]

  • Safety Check: Ensure your outer gloves are fresh before handling the solvent bottle.[2][3]

• Mixing: Vortex with the cap tightly sealed. Never sonicate an open vial of DMSO/Cytokinin solution outside a fume hood; the aerosolized mist is highly bioavailable.[2][3]

Diagram 2: Safe Solubilization Workflow

Caption: Operational workflow emphasizing containment during the transition from solid to liquid phase.

Waste Disposal & Emergency Response

Disposal Protocol:

• Do NOT flush down the drain. Even if the SDS permits it in small quantities, cytokinins are potent biological regulators.[2][3] Releasing them into the water table can disrupt local aquatic ecosystems (algal blooms/developmental signaling).[2][3]

• Solid Waste: Collect contaminated gloves, weigh boats, and paper towels in a dedicated "Hazardous Solid Waste" bag for incineration.[2]

• Liquid Waste: Segregate into "Non-Halogenated Organic Solvents" (if DMSO/Ethanol based) or "Basic Inorganic Waste" (if NaOH based).[2][3] Label clearly: Contains Cytokinins - Reproductive Toxin Suspect.[1]

Emergency Exposure:

• Skin Contact (DMSO solution): Immediately wash with copious amounts of soap and water for 15 minutes.[2][3] Do not use ethanol to wash the skin, as it may further increase absorption.[2][3]

• Eye Contact: Flush at an eyewash station for 15 minutes.[2][3] Seek medical attention and provide the SDS.[2][3][7]

References & Authority

• PubChem. (n.d.).[2][3] 6-Benzylaminopurine (Compound Summary).[1][2][3][7][8][9][10][11] National Library of Medicine.[2][3] Retrieved January 29, 2026, from [Link][1]

  • Note: Used for parent compound toxicity data and GHS classification reference.[2]

• PhytoTech Labs. (2023).[2][3] Safety Data Sheet: 6-Benzylaminopurine.[1][2][3][7][8][12] Retrieved January 29, 2026, from [Link][1]

  • Note: Validates standard industry handling for plant growth regulators.

• Kimberly-Clark Professional. (2024).[1][2][3] Chemical Resistance Guide for Nitrile Gloves.[2][3][13] Retrieved January 29, 2026, from [Link][1]

  • Note: Source for DMSO permeation data and glove thickness recommendations.

• • Note: Reference for solubility and storage stability.

Sources

• 1. 6-Benzylaminopurine - Wikipedia [en.wikipedia.org]
• 2. labmat.ca [labmat.ca]
• 3. web.uri.edu [web.uri.edu]
• 4. Lab Safety Rules and Guidelines | Lab Manager [labmanager.com]
• 5. ethz.ch [ethz.ch]
• 6. Lab Safety in Plant Tissue Culture Labs - The Regular Plant Co. [theregularplantco.com]
• 7. phytotechlab.com [phytotechlab.com]
• 8. fishersci.com [fishersci.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. selleckchem.com [selleckchem.com]
• 11. researchgate.net [researchgate.net]
• 12. 6-benzyladenine (Ref: ABG-3191) [sitem.herts.ac.uk]
• 13. ehs.yale.edu [ehs.yale.edu]